Isomaltotetraose

Core Science & Biosynthesis

Isomaltotetraose structure and stereochemistry

An In-Depth Technical Guide to the Structure and Stereochemistry of Isomaltotetraose (B46569)

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the chemical structure and stereochemical properties of isomaltotetraose. It includes a summary of its physicochemical properties, detailed experimental methodologies for its synthesis and structural elucidation, and a visual representation of its enzymatic production pathway.

Chemical Structure

Isomaltotetraose is a non-branched oligosaccharide belonging to the isomalto-oligosaccharide (IMO) series. These carbohydrates are glucose oligomers that are characterized by their specific glycosidic linkages.

Monosaccharide Composition

Isomaltotetraose is a homotetrasaccharide, meaning it is composed of four identical monosaccharide units. Each of these units is a glucose molecule.[1] Its systematic name is α-D-glucopyranosyl-(1→6)-α-D-glucopyranosyl-(1→6)-α-D-glucopyranosyl-(1→6)-D-glucopyranose.

Glycosidic Linkages

The defining structural feature of isomaltotetraose is the glycosidic bond connecting the glucose monomers. The four glucose units are linked linearly by α-(1→6) glycosidic bonds.[2][3] This linkage is formed between the anomeric carbon (C1) of one glucose unit in the α-configuration and the hydroxyl group on the sixth carbon (C6) of the adjacent glucose unit. This contrasts with its isomer, maltotetraose, which is connected by α-(1→4) linkages.[3]

Stereochemistry

The stereochemistry of isomaltotetraose is critical to its three-dimensional structure and biological function. It is determined by the configuration of its constituent monosaccharides and the anomeric nature of its linkages.

Configuration of Glucose Units

All monosaccharide residues in isomaltotetraose are in the D-configuration (D-glucose). In a Fischer projection, the D-configuration is defined by the orientation of the hydroxyl group on the chiral carbon furthest from the carbonyl group (C5 in glucose).[4] This configuration is the most common form of glucose found in nature.

Anomeric Configuration

The anomeric configuration of the glycosidic bonds is alpha (α). In the cyclic (pyranose) form of D-glucose, the α-anomer is defined by the hydroxyl group on the anomeric carbon (C1) being on the opposite side of the ring from the CH₂OH group (C6).[5] This α-configuration is maintained for all three glycosidic linkages within the isomaltotetraose molecule.

Optical Activity

Physicochemical Data

Quantitative data for isomaltotetraose is summarized in the table below. This information is essential for analytical and developmental applications.

Property	Value	Reference(s)
Systematic Name	α-D-Glucopyranosyl-(1→6)-α-D-glucopyranosyl-(1→6)-α-D-glucopyranosyl-(1→6)-D-glucopyranose	[1]
Chemical Formula	C₂₄H₄₂O₂₁
Molecular Weight	666.58 g/mol	[1]
CAS Number	35997-20-7	[1]
Degree of Polymerization (DP)	4
Monosaccharide Units	4 x D-Glucose	[3]
Glycosidic Linkages	α-(1→6)	[2]

Experimental Protocols

The synthesis and structural characterization of isomaltotetraose rely on precise biochemical and analytical techniques.

Experimental Protocol: Enzymatic Synthesis of Isomaltotetraose

Isomaltotetraose is typically produced from starch through a multi-step enzymatic process involving liquefaction followed by simultaneous saccharification and transglycosylation.

Objective: To synthesize a mixture of isomalto-oligosaccharides (IMOs), including isomaltotetraose, from a starch source.

Materials:

• Starch source (e.g., corn, rice, or tapioca starch)

• Heat-stable α-amylase (for liquefaction)

• Pullulanase

• β-amylase

• Transglucosidase (an α-glucosidase with high transglycosylation activity, e.g., from Aspergillus niger)

• Sodium acetate (B1210297) or citrate (B86180) phosphate (B84403) buffer

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

• Deionized water

Methodology:

• Slurry Preparation: Prepare a 30-35% (w/w) starch slurry in deionized water. Adjust the pH to the optimal range for the α-amylase (typically pH 6.0-6.5).

• Liquefaction: Add the heat-stable α-amylase to the slurry. Heat the mixture to 95-105°C and maintain for 15-30 minutes to gelatinize and liquefy the starch into maltodextrins. Cool the solution to the temperature optimal for the next step.

• Saccharification and Transglycosylation: Cool the liquefied starch solution to 55-60°C and adjust the pH to the optimal range for the saccharifying and transglycosylating enzymes (typically pH 4.5-5.5).

• Enzyme Cocktail Addition: Add a cocktail of enzymes:

  • Pullulanase: To hydrolyze α-(1,6) branch points in the maltodextrins.

  • β-amylase: To hydrolyze α-(1,4) linkages, producing a high concentration of maltose (B56501).

  • Transglucosidase: This is the key enzyme that catalyzes the transglycosylation reaction. It hydrolyzes maltose to release one glucose molecule and transfers the other glucosyl moiety to an acceptor molecule (another glucose, maltose, or a growing IMO chain), forming the characteristic α-(1,6) linkage.

• Incubation: Incubate the reaction mixture at a constant temperature (e.g., 60°C) with gentle agitation for 12-24 hours. The transglucosidase will synthesize a mixture of IMOs, including isomaltose, panose, isomaltotriose, and isomaltotetraose.

• Enzyme Inactivation: Terminate the reaction by heating the solution to 85-95°C for 10-15 minutes to denature and inactivate all enzymes.

• Purification (Optional): The resulting syrup contains a mixture of IMOs, residual glucose, and maltose. Further purification to isolate isomaltotetraose can be achieved using size-exclusion or preparative chromatography.

Experimental Protocol: Structural Elucidation by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the unambiguous structural determination of oligosaccharides like isomaltotetraose.

Objective: To confirm the monosaccharide composition, sequence, glycosidic linkage positions, and anomeric configurations of isomaltotetraose.

Materials:

• Purified isomaltotetraose sample (~1-5 mg)

• Deuterium oxide (D₂O, 99.9%)

• NMR spectrometer (≥500 MHz recommended for resolution) equipped with a cryoprobe for enhanced sensitivity.

Methodology:

• Sample Preparation: Dissolve the isomaltotetraose sample in D₂O. Lyophilize and re-dissolve in D₂O two to three times to exchange all labile hydroxyl protons with deuterium, simplifying the ¹H spectrum. Finally, dissolve the sample in D₂O for analysis.

• ¹H NMR Spectroscopy:

  • Acquire a one-dimensional ¹H NMR spectrum. The anomeric proton region (δ 4.5-5.5 ppm) is particularly diagnostic.

  • The α-anomeric protons of the α-(1→6) linkages are expected to appear as doublets with a small coupling constant (³J(H1,H2) ≈ 2–4 Hz).[5]

  • The signals for the H6 protons involved in the glycosidic linkage will be shifted downfield compared to the H6 protons of a terminal, non-reducing end glucose.

• ¹³C NMR Spectroscopy:

  • Acquire a one-dimensional proton-decoupled ¹³C NMR spectrum.

  • The anomeric carbon (C1) signals appear in the δ 95-105 ppm region.

  • The C6 carbons involved in the glycosidic linkage will show a significant downfield shift (glycosylation shift) of 6-10 ppm compared to unsubstituted C6 carbons (typically δ ~61 ppm).[5] This is a key indicator of a (1→6) linkage.

• 2D NMR Spectroscopy:

  • COSY (Correlation Spectroscopy): This experiment identifies scalar-coupled protons within each glucose residue, allowing for the assignment of all protons in a spin system starting from the anomeric proton.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon, enabling the assignment of carbon signals based on the already assigned proton signals.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is a crucial experiment for determining the glycosidic linkage. It shows correlations between protons and carbons that are two or three bonds away. A correlation between the anomeric proton (H1) of one residue and the C6 of the adjacent residue provides definitive proof of a (1→6) linkage.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment identifies protons that are close in space. For an α-(1→6) linkage, a cross-peak is expected between the anomeric proton (H1) of one residue and the H6/H6' protons of the adjacent residue.

Visualization of the Enzymatic Synthesis Pathway

The following diagram illustrates the workflow for the enzymatic synthesis of isomalto-oligosaccharides, including isomaltotetraose, from a starch starting material.

Caption: Enzymatic production of isomaltotetraose from starch.

References

• 1. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 2. A 1H NMR spectroscopic approach to the unambiguous determination of glycosyl linkage positions in oligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structural Monitoring of Oligosaccharides through 13C Enrichment and NMR Observation of Acetyl Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cigs.unimo.it [cigs.unimo.it]
• 5. Isomaltotetraose DP4 (>95%) [elicityl-oligotech.com]
• 6. researchgate.net [researchgate.net]

Isomaltotetraose Biosynthesis in Microorganisms: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomaltotetraose (B46569), a tetrasaccharide composed of four glucose units linked by α-1,6-glycosidic bonds, is a member of the isomaltooligosaccharides (IMOs) family. These oligosaccharides are of significant interest to the food, pharmaceutical, and biotechnology industries due to their prebiotic properties, low cariogenicity, and potential applications as functional food ingredients and drug delivery vehicles. The microbial biosynthesis of isomaltotetraose offers a promising alternative to chemical synthesis, providing higher specificity and milder reaction conditions. This technical guide provides an in-depth overview of the core microbial pathways for isomaltotetraose biosynthesis, detailed experimental protocols for key assays, and a summary of relevant quantitative data.

Biosynthetic Pathways of Isomaltotetraose

The microbial synthesis of isomaltotetraose is primarily achieved through two key enzymatic reactions: transglucosylation by α-glucosidases and acceptor reactions catalyzed by dextransucrases .

Transglucosylation by α-Glucosidases

Certain α-glucosidases (EC 3.2.1.20), also known as transglucosidases, possess the ability to catalyze the transfer of a glucosyl moiety from a donor substrate to an acceptor molecule. When maltose (B56501) or other maltooligosaccharides are used as substrates, these enzymes can sequentially add glucose units via α-1,6 linkages to an acceptor molecule, leading to the formation of a series of isomaltooligosaccharides, including isomaltotetraose.

A key microbial source for this type of enzyme is the fungus Aspergillus niger . The α-glucosidase from A. niger can hydrolyze the α-1,4-glycosidic bonds in maltose and subsequently transfer the released glucose to another acceptor molecule. This process can lead to the formation of panose (B1197878) (glucose-α-1,6-maltose), isomaltose, and higher isomaltooligosaccharides like isomaltotriose (B1581827) and isomaltotetraose.[1][2][3] Engineered yeast, such as Saccharomyces cerevisiae , expressing the A. niger α-glucosidase gene, has also been successfully used for the production of IMOs.[4] Additionally, species like Microbacterium sp. have been shown to produce cell-bound α-glucosidase capable of synthesizing a mixture of IMOs, including isomaltotetraose.[5][6]

Fig. 1: Transglucosylation pathway for isomaltotetraose synthesis.

Acceptor Reaction of Dextransucrases

Dextransucrases (EC 2.4.1.5) are extracellular enzymes produced by various lactic acid bacteria, most notably Leuconostoc mesenteroides . These enzymes catalyze the synthesis of dextran (B179266), a high-molecular-weight glucan with predominantly α-1,6-glycosidic linkages, from sucrose (B13894). In the presence of suitable acceptor molecules, such as maltose, the dextransucrase-catalyzed reaction can be diverted from dextran polymerization to the synthesis of shorter oligosaccharides.[7][8][9]

In this acceptor reaction, the glucosyl moiety from sucrose is transferred to the acceptor molecule. When maltose is used as the acceptor, a series of isomaltooligosaccharides with a maltose unit at the reducing end are synthesized. Through sequential additions of glucose units, isomaltotetraose can be produced.[7][10]

Fig. 2: Dextransucrase acceptor reaction for isomaltotetraose synthesis.

Quantitative Data on Isomaltotetraose Biosynthesis

The following tables summarize the quantitative data available for the microbial biosynthesis of isomaltooligosaccharides, with a focus on isomaltotetraose where specified.

Table 1: Isomaltooligosaccharide (IMO) and Isomaltotetraose Yields from Microbial Biosynthesis

Microorganism	Enzyme	Substrate(s)	Product(s)	Yield	Reference(s)
Leuconostoc mesenteroides	Dextransucrase	Sucrose, Plantain Flour	Isomaltotetraose, Isomaltopentaose	29 ± 3 g/L Isomaltotetraose	[8]
Microbacterium sp.	Cell-bound α-glucosidase	40% (w/v) Maltose	IMOs (isomaltotriose to isomaltohexaose)	85 g/L total IMOs	[5][6]
Zalaria sp. Him3	α-Glucosidase	280 g/L Maltose	IMOs (isomaltose, panose, isomaltotriose)	138 g/L total IMOs (49.5% of initial maltose)	[11]
Engineered S. cerevisiae	A. niger α-glucosidase	Maltose	Isomaltose	~60 mM	[4]

Table 2: Kinetic Parameters of Enzymes Involved in Isomaltotetraose Biosynthesis

Enzyme	Source Organism	Substrate	Km	Vmax	Reference(s)
α-Glucosidase	Aspergillus niger	p-Nitrophenyl-α-D-glucopyranoside	0.17 mM	18.7 µmol min-1 mg-1	[1]
Transglucosidase	Aspergillus niger	Maltose	21.4 mM	400 µM/min	[3]
α-Glucosidase	Aspergillus niger ITV-01	Soluble Starch	5 mg/mL	1000 U/mg	[2]
Dextransucrase	Leuconostoc mesenteroides IBUN 91.2.98	Sucrose	48 mM	28.1 U/mL	[12]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of isomaltotetraose biosynthesis.

Enzyme Production and Purification

Fig. 3: Workflow for α-Glucosidase purification from A. niger.

• Fermentation: Culture Aspergillus niger in a suitable fermentation medium optimized for α-glucosidase production.

• Harvesting: After fermentation, separate the fungal mycelia from the culture broth by centrifugation. The supernatant contains the secreted α-glucosidase.

• Concentration: Concentrate the crude enzyme solution using ultrafiltration.

• Precipitation: Precipitate the enzyme from the concentrated supernatant by adding cold ethanol.

• Collection and Solubilization: Collect the precipitate by centrifugation and resuspend it in a suitable buffer (e.g., sodium acetate (B1210297) buffer, pH 5.5).

• Dialysis: Dialyze the resuspended precipitate against the same buffer to remove small molecules.

• Chromatography:

  • Ion-Exchange Chromatography: Apply the dialyzed sample to a DEAE-cellulose column. Elute the bound protein with a salt gradient (e.g., NaCl).

  • Gel Filtration Chromatography: Further purify the active fractions from the ion-exchange chromatography using a gel filtration column (e.g., Sephadex G-100) to separate proteins based on size.

• Purity Check: Assess the purity of the final enzyme preparation by SDS-PAGE.[1]

Fig. 4: Workflow for recombinant dextransucrase purification.

• Gene Cloning and Expression: Clone the dextransucrase gene from Leuconostoc mesenteroides into an appropriate expression vector (e.g., pET vector with a His-tag) and transform it into a suitable host, such as E. coli.

• Cultivation and Induction: Grow the recombinant E. coli in a suitable medium and induce protein expression (e.g., with IPTG).

• Cell Lysis: Harvest the cells by centrifugation and lyse them using methods like sonication or high-pressure homogenization.

• Clarification: Remove cell debris by centrifugation to obtain the crude cell extract.

• Affinity Chromatography: Purify the His-tagged dextransucrase from the crude extract using a Ni-NTA affinity chromatography column.

• Dialysis: Dialyze the purified enzyme against a suitable buffer to remove imidazole (B134444) and for storage.

• Purity and Activity Assessment: Verify the purity of the enzyme by SDS-PAGE and determine its activity.[12]

Enzyme Activity Assays

This assay is based on the hydrolysis of a chromogenic substrate, p-nitrophenyl-α-D-glucopyranoside (pNPG), by α-glucosidase, which releases p-nitrophenol (pNP).

• Reaction Mixture: Prepare a reaction mixture containing the enzyme solution, pNPG substrate, and a suitable buffer (e.g., 0.1 M acetate buffer, pH 5.5).

• Incubation: Incubate the reaction mixture at a specific temperature (e.g., 50°C) for a defined period (e.g., 15 minutes).

• Stop Reaction: Terminate the reaction by adding a stop solution, such as 0.1 M sodium carbonate, which also enhances the color of the p-nitrophenol.

• Measurement: Measure the absorbance of the released p-nitrophenol at 405 nm.

• Calculation: Calculate the enzyme activity based on a standard curve of p-nitrophenol. One unit of activity is typically defined as the amount of enzyme that releases 1 µmol of p-nitrophenol per minute under the assay conditions.[1]

This assay measures the amount of fructose released from sucrose during the dextransucrase-catalyzed reaction.

• Reaction Mixture: Prepare a reaction mixture containing the enzyme solution, sucrose as the substrate, and a suitable buffer (e.g., 20 mM sodium acetate buffer, pH 5.4, with CaCl2).

• Incubation: Incubate the reaction mixture at a specific temperature (e.g., 30°C) for a defined time.

• Fructose Quantification: Determine the amount of fructose released using a method such as the dinitrosalicylic acid (DNS) method or by HPLC.

• Calculation: One unit of dextransucrase activity is defined as the amount of enzyme that catalyzes the formation of 1 µmol of fructose per minute under the specified conditions.[7]

Analysis of Isomaltotetraose by High-Performance Liquid Chromatography (HPLC)

HPLC is the standard method for the separation and quantification of isomaltooligosaccharides.

• Sample Preparation: Terminate the enzymatic reaction (e.g., by boiling) and centrifuge to remove any precipitates. Filter the supernatant through a 0.45 µm filter.

• HPLC System: Use an HPLC system equipped with a refractive index (RI) detector.

• Column: A carbohydrate analysis column, such as an Aminex HPX-87C or a similar column, is suitable for separating oligosaccharides.

• Mobile Phase: Use deionized water or a mixture of acetonitrile (B52724) and water as the mobile phase.

• Operating Conditions:

  • Flow Rate: Typically 0.5-1.0 mL/min.

  • Column Temperature: Maintain a constant temperature, for example, 85°C for an Aminex HPX-87C column.

• Quantification: Identify and quantify the peaks corresponding to isomaltotetraose and other oligosaccharides by comparing their retention times and peak areas with those of known standards.[7][11]

Conclusion

The microbial biosynthesis of isomaltotetraose presents a viable and specific method for the production of this functional oligosaccharide. The two primary routes, transglucosylation by α-glucosidases from microorganisms like Aspergillus niger and acceptor reactions catalyzed by dextransucrases from Leuconostoc mesenteroides, offer distinct advantages and opportunities for optimization. Further research into enzyme engineering to enhance the specificity and yield of isomaltotetraose, along with the optimization of fermentation and reaction conditions, will be crucial for the large-scale and cost-effective production of high-purity isomaltotetraose for various industrial applications. This guide provides a foundational understanding of the biosynthetic pathways, quantitative aspects, and key experimental protocols to aid researchers and professionals in this field.

References

• 1. mdpi.com [mdpi.com]
• 2. Production and biochemical characterization of α-glucosidase from Aspergillus niger ITV-01 isolated from sugar cane bagasse - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reaction Mode of Transglucosidase from Aspergillus niger for Production of Isomaltooligosaccharides -Korean Journal of Food Science and Technology | Korea Science [koreascience.kr]
• 4. Synthesis of Isomaltooligosaccharides by Saccharomyces cerevisiae Cells Expressing Aspergillus niger α-Glucosidase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Production of isomalto-oligosaccharides by cell bound α-glucosidase of Microbacterium sp [agris.fao.org]
• 7. Characterization of the Different Dextransucrase Activities Excreted in Glucose, Fructose, or Sucrose Medium by Leuconostoc mesenteroides NRRL B-1299 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The effect of maltose on dextran yield and molecular weight distribution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Isomaltooligosaccharides Production Using α-Glucosidase Activity from Zalaria sp. Him3, a Fructooligosaccharides-Producing Yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 12. New dextransucrase purification process of the enzyme produced by Leuconostoc mesenteroides IBUN 91.2.98 based on binding product and dextranase hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]

The Natural Occurrence of Isomaltotetraose in Foods: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isomaltotetraose (B46569), a glucose tetramer with α-(1,6) and α-(1,4) glycosidic linkages, is a component of isomalto-oligosaccharides (IMOs). These oligosaccharides are found in various food products, particularly those that have undergone fermentation or enzymatic processing. This technical guide provides a comprehensive overview of the natural occurrence of isomaltotetraose in foods, details of analytical methodologies for its quantification, and an exploration of its biological signaling pathways. While present in several dietary sources, the concentration of isomaltotetraose is generally low. Its primary biological impact is considered to be indirect, functioning as a prebiotic that modulates gut microbiota.

Natural Occurrence and Quantitative Data

Isomaltotetraose is naturally present in a limited number of food items, typically as a minor component of the overall carbohydrate profile. The primary sources include certain fermented foods and honey. However, specific quantitative data for isomaltotetraose is scarce in publicly available literature. The following table summarizes the available information on the concentration of isomaltotetraose and related oligosaccharides in various foods. It is important to note that much of the available data pertains to the broader category of isomalto-oligosaccharides or oligosaccharides of a certain degree of polymerization (DP), rather than specifically isomaltotetraose (DP4).

Food Product	Isomaltotetraose and Related Oligosaccharide Content	Notes
Sake (Japanese Rice Wine)	The total amount of trisaccharides, which includes maltotriose, isomaltotriose, and panose, is estimated to be between 2,000–5,300 ppm.[1] Isomaltotetraose is also present, and the concentration of total oligosaccharides with a degree of polymerization (DP) of 3 to 8 is in the range of 200–2,000 ppm.	Specific concentration for isomaltotetraose is not individually reported. The oligosaccharides are produced from starch by enzymes from Aspergillus oryzae during the brewing process.[1]
Honey	Isomaltotetraose has been identified as a minor carbohydrate component in various types of honey.	Quantitative data for isomaltotetraose in honey is not readily available. Its presence is a result of the enzymatic activity of bees during honey production.
Miso (Fermented Soybean Paste)	Contains various oligosaccharides as a result of fermentation.	Specific quantitative data for isomaltotetraose in miso is not available in the reviewed literature.
Soy Sauce	Contains a complex mixture of saccharides, including oligosaccharides, resulting from the fermentation process.	Specific quantitative data for isomaltotetraose in soy sauce is not available in the reviewed literature.

Experimental Protocols for Quantification

The quantification of isomaltotetraose in complex food matrices requires sophisticated analytical techniques due to the presence of other isomeric and structurally similar carbohydrates. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) coupled with various detectors are the most common methods employed.

Sample Preparation

A crucial step for accurate quantification is the effective extraction and cleanup of the sample to remove interfering substances.

Generic Protocol for Solid and Semi-Solid Foods (e.g., Miso):

• Homogenization: Homogenize a representative sample of the food product.

• Extraction: Extract the sugars using a solvent such as a mixture of ethanol (B145695) and water (e.g., 80:20 v/v). The extraction can be enhanced by ultrasonication or heating.

• Deproteinization and Defatting: For high-protein or high-fat matrices, a precipitation step using agents like Carrez reagents or organic solvents (e.g., acetonitrile) is necessary. Centrifugation is then used to separate the precipitate.

• Solid-Phase Extraction (SPE): Further cleanup can be achieved using SPE cartridges, such as those with graphitized carbon, to remove interfering compounds and isolate the oligosaccharides.

• Derivatization (for GC analysis): For GC analysis, the extracted sugars must be derivatized to increase their volatility. This typically involves oximation followed by silylation.

Generic Protocol for Liquid Foods (e.g., Honey, Sake, Soy Sauce):

• Dilution: Dilute the liquid sample with deionized water or a suitable solvent system (e.g., acetonitrile/water).

• Filtration: Filter the diluted sample through a 0.22 or 0.45 µm syringe filter to remove particulate matter before injection into the analytical instrument.

References

• 1. Isomaltotriose Oligosaccharide | Megazyme [megazyme.com]

An In-depth Technical Guide to Isomaltotetraose: From Chemical Identity to Prebiotic Function

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isomaltotetraose (B46569), a functional oligosaccharide of significant interest to the food, pharmaceutical, and cosmetic industries. This document details its chemical identifiers, physicochemical properties, and explores the experimental methodologies used to analyze and understand its prebiotic activity.

Core Chemical Identity and Properties

Isomaltotetraose is a tetrasaccharide composed of four glucose units linked by α-(1→6) glycosidic bonds. Its structure confers properties that make it a valuable ingredient in various applications, from a low-calorie sweetener to a stabilizer in drug formulations.[1]

Chemical Identifiers

A clear identification of isomaltotetraose is crucial for researchers. The following table summarizes its key chemical identifiers.

Identifier	Value	Reference
CAS Number	35997-20-7	[1][2][3][4]
Molecular Formula	C₂₄H₄₂O₂₁	[1][2]
Molecular Weight	666.58 g/mol	[1][2]
Synonyms	Glcα(1-6)Glcα(1-6)Glcα(1-6)Glc	[5]
MDL Number	MFCD00133423	[1][2]

Physicochemical Properties

The physical and chemical characteristics of isomaltotetraose are outlined below, providing essential data for its handling, formulation, and storage.

Property	Value	Reference
Appearance	White to off-white solid/powder to crystal	[1][6]
Purity	≥95% (HPLC)	[1]
Boiling Point	1,127.89 °C (Predicted)	[2]
Flash Point	364.56 °C (Predicted)	[2]
Storage Conditions	2°C - 8°C in a well-closed container. Some sources recommend ≤ -4 °C.	[1][2]
Solubility	Slightly soluble in methanol (B129727) and water.	[4]
Stability	Hygroscopic	[4]

Prebiotic Activity and Mechanism of Action

Isomaltotetraose is recognized for its prebiotic properties, primarily by fostering the growth of beneficial gut bacteria such as Bifidobacterium and Lactobacillus. This selective stimulation of commensal bacteria is a cornerstone of its health benefits.

The metabolic pathway for isomaltooligosaccharides in probiotic bacteria involves specific transport systems and intracellular enzymes. The following diagram illustrates a generalized pathway for the uptake and metabolism of isomaltooligosaccharides, including isomaltotetraose, in a probiotic bacterium.

Isomaltotetraose uptake and metabolism in probiotics.

Experimental Protocols

This section provides an overview of key experimental methodologies for the study of isomaltotetraose.

Enzymatic Synthesis of Isomaltotetraose

The production of isomaltotetraose is often achieved through enzymatic synthesis, utilizing the transglycosylation activity of specific enzymes.

• Enzyme: Dextransucrase from Leuconostoc mesenteroides or α-glucosidase from Aspergillus niger.

• Substrates: Sucrose (B13894) as the glucosyl donor and an acceptor molecule like maltose.

• Reaction Conditions: The reaction is typically carried out in a buffered solution (e.g., sodium acetate buffer, pH 5.0-6.0) at a controlled temperature (e.g., 30-40°C).

• Process: The enzyme catalyzes the transfer of glucose units from sucrose to the acceptor molecule, forming α-(1→6) linkages and elongating the oligosaccharide chain.

• Purification: The resulting mixture of isomaltooligosaccharides can be purified using techniques such as size exclusion chromatography.

Analysis of Isomaltotetraose by High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for the quantification and purity assessment of isomaltotetraose.

• System: A high-performance liquid chromatograph equipped with a refractive index detector (RID) or an evaporative light scattering detector (ELSD).

• Column: An amide-based column (e.g., ACQUITY UPLC BEH Amide) is commonly used for the separation of oligosaccharides.

• Mobile Phase: A gradient of acetonitrile (B52724) and water is typically employed to achieve separation.

• Sample Preparation: Samples are dissolved in the mobile phase, filtered, and injected into the HPLC system.

• Quantification: The concentration of isomaltotetraose is determined by comparing the peak area of the sample to that of a known standard.

In Vitro Digestibility Assay

To assess the prebiotic potential of isomaltotetraose, its resistance to digestion by mammalian enzymes is evaluated.

• Enzyme Source: Porcine pancreatic α-amylase and rat small intestinal enzyme extracts are commonly used to simulate digestion in the upper gastrointestinal tract.

• Procedure:

  • Isomaltotetraose is incubated with the enzyme solution in a buffered system at 37°C.

  • Aliquots are taken at various time points and the reaction is stopped (e.g., by heat inactivation).

  • The degree of hydrolysis is determined by measuring the amount of released glucose or by analyzing the remaining oligosaccharides using HPLC.

• Outcome: A low degree of hydrolysis indicates that isomaltotetraose can reach the colon largely intact, where it can be fermented by the gut microbiota.

Assessment of Prebiotic Activity on Gut Microbiota

The effect of isomaltotetraose on the composition and activity of the gut microbiota can be studied using in vitro fermentation models or in vivo animal studies.

• In Vitro Fermentation:

  • Fecal samples from healthy human donors are used to inoculate a basal nutrient medium.

  • Isomaltotetraose is added as the sole carbohydrate source.

  • The fermentation is carried out under anaerobic conditions at 37°C.

  • Changes in the microbial population are monitored over time using techniques such as 16S rRNA gene sequencing.

  • The production of short-chain fatty acids (SCFAs) is measured by gas chromatography.

• In Vivo Animal Studies:

  • Rodent models (e.g., rats or mice) are fed a diet supplemented with isomaltotetraose.

  • After a defined period, fecal or cecal samples are collected.

  • Microbial composition is analyzed by 16S rRNA gene sequencing.

  • SCFA concentrations in the cecal contents are determined.

The following diagram illustrates a typical workflow for assessing the prebiotic activity of isomaltotetraose.

Workflow for assessing prebiotic activity.

This technical guide provides a foundational understanding of isomaltotetraose for professionals in research and development. The provided data and experimental outlines serve as a starting point for further investigation into the diverse applications of this promising oligosaccharide.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Isomaltotetraose | 35997-20-7 | OI15392 | Biosynth [biosynth.com]
• 3. Isomaltotetraose, 25 mg, CAS No. 35997-20-7 | Oligosaccharids | Carbohydrates | Biochemicals - Product Expansion | Campaign | Carl ROTH - International [carlroth.com]
• 4. isomaltotetraose | 35997-20-7 [chemicalbook.com]
• 5. Isomaltotetraose 35997-20-7 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 6. medchemexpress.com [medchemexpress.com]

Conformational Landscape of Isomaltotetraose in Solution: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isomaltotetraose (B46569), an α-(1→6) linked glucan, plays a significant role in various biological processes and serves as a fundamental structural motif in dextrans. Its conformational flexibility in solution is a key determinant of its interactions with proteins and other biological macromolecules. This technical guide provides a comprehensive overview of the conformational analysis of isomaltotetraose in aqueous solution, integrating data from Nuclear Magnetic Resonance (NMR) spectroscopy and Molecular Dynamics (MD) simulations. We present a summary of key quantitative conformational parameters, detailed experimental and computational protocols, and logical workflows to guide researchers in this field.

Introduction

The three-dimensional structure of oligosaccharides is intimately linked to their biological function. Unlike proteins, which often adopt well-defined tertiary structures, oligosaccharides typically exist as a dynamic ensemble of conformers in solution. Understanding this conformational landscape is crucial for elucidating their roles in cell recognition, signaling, and as components of therapeutic agents. Isomaltotetraose, a tetramer of glucose units linked by α-(1→6) glycosidic bonds, exhibits significant flexibility due to the additional rotational freedom around the C5-C6 bond. This guide delves into the methods used to characterize the solution conformation of isomaltotetraose, providing a technical framework for researchers. A notable characteristic of isomalto-oligosaccharides, including isomaltotetraose, is their propensity to adopt a right-handed helical structure in solution[1].

Conformational Parameters of Isomaltotetraose

The conformation of isomaltotetraose is primarily defined by the torsion angles of its glycosidic linkages. The α-(1→6) linkage introduces three crucial dihedral angles: Φ (phi), Ψ (psi), and Ω (omega).

• Φ (phi): O5' - C1' - O6 - C6

• Ψ (psi): C1' - O6 - C6 - C5

• Ω (omega): O6 - C6 - C5 - O5

Table 1: Representative Dihedral Angles for α-(1→6) Linkages from Computational Studies

Dihedral Angle	Representative Values (degrees)	Description
Φ (O5'-C1'-O6-C6)	-60 to 80	Defines the orientation of the non-reducing ring relative to the C6-O6 bond.
Ψ (C1'-O6-C6-C5)	160 to 180	Describes the rotation around the O6-C6 bond.
Ω (O6-C6-C5-O5)	-60 (gg), 60 (gt), 180 (tg)	Characterizes the rotameric state around the C5-C6 bond. The gauche-gauche (gg) and gauche-trans (gt) conformations are generally the most populated.

Note: These are representative values based on studies of related compounds. The actual distribution for isomaltotetraose in solution will be a population-weighted average of various conformers.

Experimental Protocols for Conformational Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for probing the solution conformation of oligosaccharides. Key experiments include the determination of Nuclear Overhauser Effects (NOEs) and scalar (J) coupling constants.

3.1.1. Sample Preparation

• Dissolution: Dissolve the isomaltotetraose sample in D₂O (99.9%) to a concentration of 1-10 mM. The use of D₂O minimizes the signal from the solvent's protons.

• Internal Standard: Add a suitable internal standard, such as 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid, sodium salt (TSP), for chemical shift referencing.

• pH Adjustment: Adjust the pD of the solution as needed for the specific experiment, typically in the neutral range.

3.1.2. 1D ¹H NMR Spectroscopy

• Purpose: To obtain an overview of the proton signals and to measure chemical shifts and J-coupling constants.

• Typical Parameters:

  • Spectrometer Frequency: 500 MHz or higher for better signal dispersion.

  • Temperature: 298 K (25 °C).

  • Pulse Sequence: A standard single-pulse experiment with water suppression (e.g., presaturation).

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

3.1.3. 2D NMR Spectroscopy

• COSY (Correlation Spectroscopy): To identify scalar-coupled protons within each glucose residue.

• TOCSY (Total Correlation Spectroscopy): To identify all protons belonging to a particular spin system (i.e., a single glucose residue).

• NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy): To identify protons that are close in space (< 5 Å), providing crucial inter-residue distance constraints.

  • Mixing Time: A series of NOESY/ROESY experiments with varying mixing times (e.g., 100-800 ms) should be performed to build up NOE curves and accurately determine inter-proton distances.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate proton signals with their directly attached ¹³C nuclei, aiding in resonance assignment.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is particularly useful for confirming glycosidic linkages.

Table 2: Key NMR Observables for Conformational Analysis

Observable	Information Gained	Typical Values/Observations for α-(1→6) Glucans
Inter-residue NOEs	Inter-proton distances, defining the relative orientation of adjacent glucose units.	NOEs between H-1' of the non-reducing unit and protons on C-6 of the reducing unit are expected.
³J(H,H) Coupling Constants	Dihedral angles within the glucose rings (Karplus relationship).	³J(H1,H2) of ~3-4 Hz is characteristic of the α-anomeric configuration.
Trans-glycosidic ³J(C,H) Coupling Constants	Information about the Φ and Ψ dihedral angles.	These are more challenging to measure but provide direct constraints on the glycosidic torsion angles.

Computational Protocols for Conformational Analysis

Molecular dynamics (MD) simulations provide a dynamic, atomistic view of the conformational landscape of isomaltotetraose in solution, complementing the time-averaged data from NMR.

System Setup

• Initial Structure Generation: Build an initial 3D structure of isomaltotetraose using a carbohydrate builder tool such as the CHARMM-GUI Glycan Modeler or the GLYCAM web server.

• Force Field Selection: Choose a force field specifically parameterized for carbohydrates. Commonly used force fields include CHARMM36m for carbohydrates and GLYCAM06.

• Solvation: Place the isomaltotetraose molecule in a periodic box of explicit water molecules (e.g., TIP3P or SPC/E water models). The box size should be sufficient to ensure the molecule does not interact with its periodic images.

• Ionization: Add ions (e.g., Na⁺ and Cl⁻) to neutralize the system and to mimic a specific ionic strength.

Simulation Parameters

• Software: GROMACS, AMBER, NAMD, or CHARMM.

• Ensemble: NPT (isothermal-isobaric) ensemble to simulate constant temperature and pressure.

• Temperature: 298 K (25 °C).

• Pressure: 1 bar.

• Integration Timestep: 2 fs with constraints on bonds involving hydrogen atoms (e.g., SHAKE or LINCS algorithm).

• Electrostatics: Use the Particle Mesh Ewald (PME) method for long-range electrostatic interactions.

• Cutoffs: Use a cutoff of 1.0-1.2 nm for van der Waals and short-range electrostatic interactions.

Simulation Procedure

• Energy Minimization: Minimize the energy of the system to remove any steric clashes.

• Equilibration: Perform a two-stage equilibration:

  • NVT Equilibration: Equilibrate the system at constant volume and temperature to allow the solvent to relax around the solute.

  • NPT Equilibration: Equilibrate the system at constant pressure and temperature to adjust the density of the system.

• Production Run: Run the production simulation for a sufficient length of time (typically hundreds of nanoseconds to microseconds) to adequately sample the conformational space.

Data Analysis

• Trajectory Analysis: Analyze the trajectory to determine the distribution of the glycosidic dihedral angles (Φ, Ψ, and Ω).

• Hydrogen Bonding: Analyze the formation and lifetime of intramolecular and intermolecular (with water) hydrogen bonds.

• RMSD and RMSF: Calculate the root-mean-square deviation (RMSD) to assess the stability of the simulation and the root-mean-square fluctuation (RMSF) to identify flexible regions of the molecule.

• Comparison with Experimental Data: Calculate theoretical NOE distances and J-coupling constants from the simulation trajectory and compare them with the experimental NMR data for validation of the simulation.

Visualization of Workflows and Concepts

General Workflow for Conformational Analysis

References

• 1. NMR analysis and molecular dynamics conformation of α-1,6-linear and α-1,3-branched isomaltose oligomers as mimetics of α-1,6-linked dextran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

The Obscure Player: A Technical Guide to the Biological Role of Isomaltotetraose in Plants

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isomaltotetraose (B46569), a tetrasaccharide of glucose linked by α-1,6 glycosidic bonds, occupies a largely unexplored niche in plant biology. While its presence is anticipated as a transient intermediate in starch and other α-glucan metabolism, its specific biological roles, concentrations, and signaling pathways remain undefined. This technical guide synthesizes the current understanding of oligosaccharide metabolism and signaling in plants to propose a framework for investigating the functions of isomaltotetraose. We provide a comprehensive overview of its potential metabolic context, plausible roles in stress signaling by analogy to other oligosaccharides, and detailed experimental protocols for its detection, quantification, and functional analysis. This document aims to serve as a foundational resource for researchers seeking to elucidate the significance of this overlooked carbohydrate in plant physiology and its potential applications in agriculture and drug development.

Introduction: The Current Landscape of Isomaltotetraose Research in Plants

The study of carbohydrates in plants has traditionally focused on primary metabolites like sucrose (B13894) and starch, which are central to energy storage and transport. In recent years, there has been a growing appreciation for the roles of various oligosaccharides as signaling molecules that regulate growth, development, and responses to environmental stresses. However, isomaltotetraose, an α-1,6-linked glucooligosaccharide, has received minimal direct attention in plant science literature.

Unlike its more famous isomer, maltotetraose (B33255) (α-1,4-linked), which is a well-known intermediate in starch breakdown, the metabolic origins and physiological functions of isomaltotetraose are not well-established. It is hypothesized to be a product of starch-debranching enzymes or involved in the metabolism of other α-glucans. Given the established roles of other oligosaccharides, such as fructans and trehalose, in stress tolerance and signaling, it is plausible that isomaltotetraose also possesses similar biological activities. This guide provides a technical roadmap for exploring these possibilities.

Potential Metabolic Pathways Involving Isomaltotetraose

While direct evidence for isomaltotetraose metabolism in plants is scarce, its structure suggests its involvement in the synthesis and degradation of α-glucans, particularly at branch points. The following diagram illustrates a hypothetical metabolic context for isomaltotetraose.

Figure 1: Hypothetical metabolic context of isomaltotetraose in plants.

This pathway highlights the potential for isomaltotetraose to be generated during the breakdown of amylopectin by debranching enzymes. Once formed, it could be hydrolyzed to glucose by α-glucosidases or potentially act as a signaling molecule.

Putative Biological Roles and Signaling

By analogy with other oligosaccharides, isomaltotetraose could play a role in various physiological processes:

• Carbon Source: It could serve as a transient source of glucose, feeding into central metabolism.

• Osmoprotectant: Under conditions of osmotic stress (drought, salinity), the accumulation of soluble sugars can help maintain cellular turgor. While there is no direct evidence, this is a common role for oligosaccharides.

• Signaling Molecule: This is the most intriguing potential role. Oligosaccharides are known to act as signaling molecules that can trigger defense responses, modulate development, and influence gene expression. Isomaltotetraose could potentially be perceived by specific receptors to initiate a signaling cascade.

The following diagram illustrates a generalized workflow for investigating the signaling potential of isomaltotetraose.

Figure 2: Experimental workflow to investigate the signaling role of isomaltotetraose.

Quantitative Data

As of the date of this publication, there is no peer-reviewed data on the endogenous concentrations of isomaltotetraose in plant tissues. The table below is provided as a template for researchers to populate as data becomes available.

Plant Species	Tissue	Condition	Isomaltotetraose Concentration (µg/g FW)	Method of Detection	Reference
Arabidopsis thaliana	Rosette Leaves	Control	-	HPLC-PAD	(Data not available)
Arabidopsis thaliana	Rosette Leaves	Drought Stress	-	HPLC-PAD	(Data not available)
Oryza sativa	Roots	Salinity Stress	-	LC-MS/MS	(Data not available)
Zea mays	Endosperm	Developing	-	GC-MS	(Data not available)

Experimental Protocols

The following protocols are adapted from established methods for oligosaccharide analysis in plants and can be applied to the study of isomaltotetraose.

Extraction of Soluble Sugars from Plant Tissues

• Sample Collection and Preparation: Harvest plant tissue and immediately freeze in liquid nitrogen to halt metabolic activity. Grind the frozen tissue to a fine powder using a mortar and pestle or a cryogenic grinder.

• Extraction:

  • Transfer ~100 mg of frozen powder to a 2 mL microcentrifuge tube.

  • Add 1 mL of 80% (v/v) ethanol (B145695).

  • Incubate at 80°C for 1 hour, vortexing every 15 minutes.

  • Centrifuge at 14,000 x g for 10 minutes.

  • Collect the supernatant.

  • Repeat the extraction twice more with fresh 80% ethanol.

  • Pool the supernatants.

• Solvent Evaporation: Evaporate the ethanol from the pooled supernatant using a vacuum concentrator or a gentle stream of nitrogen.

• Resuspension: Resuspend the dried extract in a known volume of ultrapure water (e.g., 500 µL).

• Cleanup (Optional but Recommended): For sensitive downstream analysis like mass spectrometry, a solid-phase extraction (SPE) step using a C18 or graphitized carbon cartridge can be used to remove interfering compounds.

Quantification by High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD)

HPAEC-PAD is a highly sensitive method for the analysis of underivatized carbohydrates.

• Instrumentation: A high-performance liquid chromatography system equipped with a gold working electrode and a pulsed amperometric detector.

• Column: A high-pH anion-exchange column suitable for carbohydrate analysis (e.g., Dionex CarboPac™ series).

• Mobile Phase: A gradient of sodium hydroxide (B78521) and sodium acetate (B1210297) in ultrapure water. A typical gradient might start at a low concentration of sodium hydroxide and ramp up to elute larger oligosaccharides.

• Standard Curve: Prepare a standard curve using a certified isomaltotetraose standard at a range of concentrations (e.g., 1-100 µM).

• Analysis: Inject the resuspended plant extract and quantify isomaltotetraose based on the retention time and peak area relative to the standard curve.

Structural Confirmation by Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS can be used to confirm the identity of isomaltotetraose and to distinguish it from its isomers.

• Instrumentation: A high-performance liquid chromatography system coupled to a mass spectrometer (e.g., Q-TOF or Orbitrap).

• Chromatography: Hydrophilic Interaction Liquid Chromatography (HILIC) is often used for the separation of polar compounds like oligosaccharides.

  • Column: A HILIC column with an amide or amine stationary phase.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water with a small amount of an additive like ammonium (B1175870) formate (B1220265) to improve ionization.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in either positive or negative mode. Adduct formation (e.g., [M+Na]⁺ or [M+HCOO]⁻) is common for carbohydrates.

  • Detection: The exact mass of isomaltotetraose (C₂₄H₄₂O₂₁) is 666.2270 g/mol . High-resolution mass spectrometry can confirm this mass.

  • Tandem MS (MS/MS): Fragmentation of the parent ion can provide structural information about the glycosidic linkages, which can help to differentiate it from isomers like maltotetraose.

The following diagram outlines the general workflow for oligosaccharide analysis.

Figure 3: General experimental workflow for the analysis of isomaltotetraose.

Future Directions and Conclusion

The biological role of isomaltotetraose in plants represents a significant knowledge gap. The framework and protocols presented in this guide provide a starting point for systematic investigation. Future research should focus on:

• Screening for Endogenous Presence: A broad survey of different plant species and tissues under various conditions is needed to determine if and where isomaltotetraose is present.

• Functional Genomics: Identifying and characterizing the enzymes responsible for the synthesis and degradation of isomaltotetraose will be crucial to understanding its metabolic role.

• Receptor Identification: If isomaltotetraose does have a signaling function, identifying its cognate receptor will be a key step in elucidating the signaling pathway.

• Biotechnological Applications: A deeper understanding of isomaltotetraose metabolism and signaling could open up new avenues for crop improvement, for example, by engineering plants with enhanced stress tolerance.

Protocols & Analytical Methods

Production of Isomaltotetraose from Starch Using α-Glucosidase: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomaltotetraose (B46569), a tetrasaccharide composed of four glucose units linked by α-1,6-glycosidic bonds, is a member of the isomaltooligosaccharides (IMOs) family. These oligosaccharides are of significant interest in the food and pharmaceutical industries due to their prebiotic properties, low cariogenicity, and potential applications in drug delivery. This document provides detailed application notes and experimental protocols for the production of isomaltotetraose from starch, primarily through the transglycosylation activity of α-glucosidase.

The enzymatic synthesis of isomaltotetraose from starch is a multi-step process. Initially, starch is liquefied and saccharified to produce smaller maltooligosaccharides. Subsequently, α-glucosidase catalyzes a transglycosylation reaction, where it transfers glucose units to an acceptor molecule, leading to the formation of IMOs, including isomaltotetraose. The yield and composition of the final product are influenced by various factors such as enzyme source, substrate concentration, pH, and temperature.

Principle of Enzymatic Synthesis

The core of isomaltotetraose production lies in the dual functionality of α-glucosidase: hydrolysis and transglycosylation.[1] At high substrate concentrations, the transglycosylation activity is favored. The enzyme cleaves a glucose residue from a donor molecule (like maltose (B56501) or other maltooligosaccharides) and transfers it to the non-reducing end of an acceptor molecule, forming an α-1,6-glycosidic linkage.[2] Repeated transglycosylation steps lead to the elongation of the oligosaccharide chain, yielding isomaltotriose, isomaltotetraose, and other higher-degree-of-polymerization (DP) IMOs.[1]

Experimental Protocols

Protocol 1: Starch Liquefaction and Saccharification

This protocol describes the initial preparation of a suitable substrate for the transglycosylation reaction from a starch source.

Materials:

• Corn starch

• Thermostable α-amylase (e.g., from Bacillus licheniformis)

• Glucoamylase (e.g., from Aspergillus niger)

• Calcium chloride (CaCl₂)

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

• Phosphate buffer (pH 6.8, 0.1 M)

• Sodium acetate (B1210297) buffer (pH 4.4, 50 mM)

Procedure:

• Slurry Preparation: Prepare a 30% (w/v) corn starch slurry in distilled water containing 0.2% CaCl₂.[3]

• pH Adjustment: Adjust the pH of the slurry to 5.4-5.8 using HCl or NaOH.[4]

• Liquefaction: Add thermostable α-amylase to the slurry. A typical dosage is around 100 µL of liquid α-amylase for 30 mL of slurry.[3] Heat the mixture to 85-95°C and incubate for 2 hours with continuous stirring to facilitate gelatinization and partial hydrolysis of the starch.[3] The endpoint of liquefaction can be monitored by the disappearance of the blue color upon addition of an iodine-potassium iodide solution.[3]

• Enzyme Inactivation: Terminate the liquefaction reaction by boiling the mixture for 10 minutes.[3]

• Saccharification: Cool the liquefied starch solution to room temperature and adjust the pH to 4.4 with HCl.[3] Add glucoamylase and incubate at 60°C for 48-72 hours. This step further hydrolyzes the dextrins into smaller sugars, primarily maltose, which will serve as the substrate for α-glucosidase.

• Enzyme Inactivation and Clarification: Inactivate the glucoamylase by heating the solution to 100°C for 10 minutes. Cool the solution and centrifuge to remove any insoluble material. The resulting supernatant is the maltose-rich syrup ready for the transglycosylation reaction.

Protocol 2: Enzymatic Synthesis of Isomaltotetraose

This protocol details the transglycosylation reaction to produce a mixture of isomaltooligosaccharides, including isomaltotetraose.

Materials:

• Maltose-rich syrup (from Protocol 1) or commercial maltose

• α-Glucosidase (e.g., from Aspergillus niger or Geobacillus stearothermophilus)[3][5]

• Sodium acetate buffer (pH 4.5-5.5, 0.1 M)

• Incubator or water bath

Procedure:

• Substrate Preparation: Prepare a high-concentration maltose solution (e.g., 30-40% w/v) in sodium acetate buffer.[6] High substrate concentration favors the transglycosylation reaction over hydrolysis.

• Enzyme Addition: Add α-glucosidase to the maltose solution. The optimal enzyme concentration should be determined empirically, but a starting point could be 0.4 U/mL.[6]

• Incubation: Incubate the reaction mixture at the optimal temperature for the chosen α-glucosidase (e.g., 50-60°C for A. niger α-glucosidase) for 24-48 hours with gentle agitation.[6]

• Reaction Monitoring: The progress of the reaction can be monitored by taking aliquots at different time points and analyzing the sugar composition using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Enzyme Inactivation: Once the desired product profile is achieved, terminate the reaction by heating the mixture at 100°C for 10 minutes.[6]

• Product Mixture: The resulting solution is a mixture of glucose, remaining maltose, isomaltose (B16258), panose, isomaltotriose, isomaltotetraose, and other higher IMOs.

Protocol 3: Purification of Isomaltotetraose

This protocol outlines a general strategy for the purification of isomaltotetraose from the complex mixture of oligosaccharides.

Materials:

• Isomaltooligosaccharide mixture (from Protocol 2)

• Ethanol (B145695)

• Size-Exclusion Chromatography (SEC) column (e.g., Superdex 30 Increase)[1]

• Preparative High-Performance Liquid Chromatography (Prep-HPLC) system with a suitable column (e.g., amino-functionalized silica)

• Deionized water

Procedure:

• Ethanol Precipitation (Optional): To remove higher molecular weight dextrans, ethanol can be added to the IMO mixture to a final concentration of 70-80% (v/v). The precipitate can be removed by centrifugation.

• Size-Exclusion Chromatography: The supernatant containing the IMOs can be fractionated using a size-exclusion chromatography column. This will separate the oligosaccharides based on their degree of polymerization.[1] Collect fractions and analyze for the presence of isomaltotetraose.

• Preparative HPLC: For higher purity, the fractions enriched with isomaltotetraose can be further purified using preparative HPLC. An amino-functionalized column with an acetonitrile/water mobile phase is commonly used for separating oligosaccharides.

• Solvent Removal: The purified fractions containing isomaltotetraose can be concentrated by rotary evaporation or lyophilized to obtain the final product.

Protocol 4: Analytical Quantification of Isomaltotetraose

This protocol describes the quantification of isomaltotetraose in a sample using High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD).

Materials:

• Isomaltotetraose standard

• Sample containing isomaltotetraose

• Deionized water

• Sodium hydroxide (NaOH) solution

• Sodium acetate solution

• HPAEC-PAD system with a suitable carbohydrate column (e.g., CarboPac PA-100)[7][8]

Procedure:

• Standard Preparation: Prepare a series of standard solutions of isomaltotetraose of known concentrations in deionized water.

• Sample Preparation: Dilute the sample containing isomaltotetraose with deionized water to a concentration that falls within the linear range of the standard curve. Filter the sample through a 0.22 µm syringe filter.

• HPAEC-PAD Analysis: Inject the standards and the sample into the HPAEC-PAD system. A gradient of sodium acetate in a sodium hydroxide solution is typically used as the mobile phase to separate the oligosaccharides.[7][8]

• Quantification: Construct a calibration curve by plotting the peak area of the isomaltotetraose standards against their concentrations. Determine the concentration of isomaltotetraose in the sample by interpolating its peak area on the calibration curve.

Data Presentation

Table 1: Typical Composition of Isomaltooligosaccharides (IMOs) Produced from Rice Starch [9]

Component	Composition (%)
Glucose	16.05
Isomaltose (DP2)	21.39
D-Panose (DP3)	19.62
Isomaltotetraose (DP4)	16.23
Isomaltohexaose (DP6)	26.71
Total IMOs (DP2-DP6)	83.92

DP: Degree of Polymerization

Table 2: Optimal Reaction Conditions for α-Glucosidase from Different Sources

Enzyme Source	Optimal pH	Optimal Temperature (°C)	Key Findings	Reference
Aspergillus niger ITV-01	4.3	80	High thermal stability.	[5]
Aspergillus niger (mutagenized)	4.5	60	Enhanced enzyme production through mutagenesis.	[6]
Geobacillus sp. HTA-462	7.0	65	Good thermostability and transglycosylation activity.	[10]
Microbacterium sp.	-	-	Produced a mixture of isomaltotriose, isomaltotetraose, isomaltopentaose, and isomaltohexaose.	[10]

Visualizations

Caption: Experimental workflow for isomaltotetraose production.

Caption: α-Glucosidase transglycosylation mechanism.

References

• 1. mdpi.com [mdpi.com]
• 2. WO2021011793A1 - Improved method for producing isomalto-oligosaccharides - Google Patents [patents.google.com]
• 3. Frontiers | Manipulation of an α-glucosidase in the industrial glucoamylase-producing Aspergillus niger strain O1 to decrease non-fermentable sugars production and increase glucoamylase activity [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Production and biochemical characterization of α-glucosidase from Aspergillus niger ITV-01 isolated from sugar cane bagasse - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. A Step-Forward Method of Quantitative Analysis of Enzymatically Produced Isomaltooligosaccharide Preparations by AEC-PAD [agris.fao.org]
• 8. A Step-Forward Method of Quantitative Analysis of Enzymatically Produced Isomaltooligosaccharide Preparations by AEC-PAD | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. Efficient production of isomaltose and isomaltooligosaccharides from starch using 1,4-α-glucan 6-α-glucosyltransferase and isopullulanase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of Isomaltotetraose by Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomaltotetraose (B46569), a branched oligosaccharide with α-(1→6) and α-(1→4) glycosidic linkages, is of significant interest in the food and pharmaceutical industries for its potential prebiotic properties and role as a functional food ingredient. The effective purification of isomaltotetraose from complex mixtures, such as enzymatic hydrolysates of starch, is crucial for its characterization and utilization. This document provides detailed application notes and protocols for the purification of isomaltotetraose using various chromatography techniques, including Size-Exclusion Chromatography (SEC), Hydrophilic Interaction Chromatography (HILIC), and High-Performance Anion-Exchange Chromatography (HPAEC).

Chromatographic Purification Strategies

The purification of isomaltotetraose typically involves a multi-step approach to remove interfering monosaccharides, disaccharides, and other oligosaccharides. A general workflow can be conceptualized as follows:

Caption: General workflow for the purification of isomaltotetraose.

Data Presentation: Comparison of Chromatographic Techniques

The choice of chromatographic technique depends on the desired purity, yield, and scale of purification. The following table summarizes typical performance parameters for different methods in the context of isomaltooligosaccharide (IMO) purification.

Chromatographic Technique	Stationary Phase Example	Mobile Phase Example	Typical Purity of IMO Mixture	Typical Yield of IMO Mixture	Key Advantages
Size-Exclusion Chromatography (SEC)	Bio-Gel P-2, Sephadex G-25	Deionized Water	Moderate	High	Good for initial desalting and removal of very large or small molecules.
Cation-Exchange Chromatography	Dowex 50WX4 (K+ form)	Deionized Water	High	Moderate to High	Effective for separating oligosaccharides based on their interaction with the resin's counter-ions.
Hydrophilic Interaction Chromatography (HILIC)	Amide-silica (e.g., ACQUITY UPLC BEH Amide)	Acetonitrile (B52724)/Water Gradient	High to Very High	Moderate	Excellent resolution for separating oligosaccharides of different degrees of polymerization.[1]
Simulated Moving Bed (SMB) Chromatography	Cation Exchange Resin (e.g., ZG106 K+ resin)	Deionized Water	> 90%	> 80%	Suitable for large-scale, continuous purification with high efficiency.[2][3]

Experimental Protocols

Protocol 1: Initial Purification by Size-Exclusion Chromatography (SEC)

This protocol is suitable for the initial clean-up of the crude isomaltotetraose mixture to remove salts and very high or low molecular weight impurities.

Materials:

• Crude isomaltotetraose mixture

• Size-exclusion chromatography column (e.g., Bio-Gel P-2 or Sephadex G-25)

• Deionized water (HPLC grade)

• Refractive Index (RI) detector

Procedure:

• Column Preparation: Pack the SEC column with the chosen resin according to the manufacturer's instructions. Equilibrate the column with at least two column volumes of deionized water at the desired flow rate.

• Sample Preparation: Dissolve the crude isomaltotetraose mixture in deionized water to a concentration of 10-50 mg/mL. Filter the sample through a 0.45 µm syringe filter.

• Chromatography:

  • Inject the prepared sample onto the equilibrated column.

  • Elute with deionized water at a constant flow rate (e.g., 0.5-1.0 mL/min for a lab-scale column).

  • Monitor the elution profile using a refractive index (RI) detector.

• Fraction Collection: Collect fractions corresponding to the oligosaccharide peaks.

• Analysis: Analyze the collected fractions using analytical HPLC or HPAEC-PAD to identify the fractions containing isomaltotetraose.

• Pooling and Concentration: Pool the fractions containing the highest concentration of isomaltotetraose and concentrate them using a rotary evaporator or by lyophilization.

Caption: Workflow for Size-Exclusion Chromatography.

Protocol 2: High-Resolution Purification by Preparative Hydrophilic Interaction Chromatography (HILIC)

This protocol is designed for the high-resolution separation of isomaltotetraose from other oligosaccharides.

Materials:

• Partially purified isomaltotetraose fraction (from SEC or other initial purification)

• Preparative HILIC column (e.g., Amide-silica based)

• Acetonitrile (HPLC grade)

• Deionized water (HPLC grade)

• Evaporative Light Scattering Detector (ELSD) or Refractive Index (RI) detector

Procedure:

• Column Preparation: Equilibrate the preparative HILIC column with the initial mobile phase composition (e.g., 70% acetonitrile, 30% water) for at least 5-10 column volumes or until a stable baseline is achieved.

• Sample Preparation: Dissolve the partially purified isomaltotetraose in the initial mobile phase. The concentration should be optimized based on the column loading capacity. Filter the sample through a 0.22 µm syringe filter.

• Chromatography:

  • Inject the prepared sample onto the equilibrated column.

  • Elute with a gradient of decreasing acetonitrile concentration. A shallow gradient will provide better resolution. For example:

    • 0-5 min: 70% Acetonitrile (isocratic)

    • 5-30 min: Linear gradient from 70% to 50% Acetonitrile

    • 30-35 min: Linear gradient from 50% to 70% Acetonitrile (re-equilibration)

  • The flow rate should be adjusted based on the column diameter (e.g., 5-20 mL/min for a preparative column).

  • Monitor the elution profile using an ELSD or RI detector.

• Fraction Collection: Collect the peak corresponding to isomaltotetraose.

• Purity Assessment: Analyze the purity of the collected fraction using analytical HILIC or HPAEC-PAD.

• Solvent Removal: Remove the mobile phase from the purified fraction by rotary evaporation followed by lyophilization.

Quantitative Data for a HILIC Separation of Maltooligosaccharides (Analytical Scale): [4]

Compound	Retention Time (min)
Glucose	~3.5
Maltose	~4.0
Maltotriose	~5.0
Maltotetraose	~6.5
Maltopentaose	~8.0
Maltohexaose	~10.0

Note: Retention times are approximate and will vary depending on the specific column and conditions used.

Caption: Workflow for Preparative HILIC.

Protocol 3: Purity Analysis by High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD)

HPAEC-PAD is a highly sensitive method for the qualitative and quantitative analysis of carbohydrates.[5]

Materials:

• Purified isomaltotetraose sample

• High-performance anion-exchange column (e.g., CarboPac series)

• Sodium hydroxide (B78521) solution (carbonate-free)

• Sodium acetate (B1210297) solution

• Pulsed Amperometric Detector with a gold working electrode

Procedure:

• System Preparation: Set up the HPAEC-PAD system according to the manufacturer's instructions. Ensure all eluents are freshly prepared and sparged with helium or nitrogen to remove dissolved carbonate.

• Sample Preparation: Dissolve the purified isomaltotetraose in deionized water to a concentration in the low ppm or high ppb range.

• Chromatography:

  • Equilibrate the column with the initial eluent (e.g., 100 mM NaOH).

  • Inject the sample.

  • Elute with a sodium acetate gradient in a sodium hydroxide solution (e.g., 0-500 mM sodium acetate in 100 mM NaOH over 30 minutes).

  • The flow rate is typically around 0.5-1.0 mL/min for an analytical column.

• Detection: Use a pulsed amperometric detector with a waveform optimized for carbohydrate detection.

• Data Analysis: Identify the isomaltotetraose peak based on its retention time compared to a standard. Quantify the purity by integrating the peak area of isomaltotetraose and comparing it to the total area of all detected peaks.

Typical HPAEC-PAD Validation Parameters for Maltooligosaccharides: [2]

Parameter	Typical Value
Linearity (R²)	≥ 0.99
Limit of Detection (LOD)	ng/mL range
Limit of Quantification (LOQ)	ng/mL to µg/mL range
Precision (RSD)	< 5%
Accuracy (Recovery)	95-105%

Conclusion

The purification of isomaltotetraose to a high degree of purity can be effectively achieved through a combination of chromatographic techniques. Initial cleanup using size-exclusion or cation-exchange chromatography followed by a high-resolution step such as preparative HILIC is a robust strategy. For large-scale production, simulated moving bed chromatography presents an efficient and continuous alternative. The purity of the final product should be confirmed using a highly sensitive and specific analytical method like HPAEC-PAD. The protocols and data presented in this document provide a comprehensive guide for researchers and professionals in the development of purification processes for isomaltotetraose.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. HPLC and HPAEC of Oligosaccharides and Glycopeptides | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. Preparative LC - Features : Shimadzu (United Kingdom) [shimadzu.co.uk]

Application Notes &amp; Protocols: Identification of Isomaltotetraose using Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomaltotetraose (B46569), a tetrasaccharide composed of four glucose units linked by α-1,6 glycosidic bonds, is of significant interest in the food industry as a prebiotic and in biomedical research as a potential biomarker. Accurate identification and quantification of isomaltotetraose, particularly in complex mixtures containing its isomers (e.g., maltotetraose), is crucial. Mass spectrometry (MS) has emerged as a powerful analytical tool for the structural elucidation and quantification of oligosaccharides due to its high sensitivity and specificity.[1] This document provides detailed application notes and protocols for the identification of isomaltotetraose using various mass spectrometry techniques.

Principle of Mass Spectrometry for Isomaltotetraose Identification

Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. For oligosaccharides like isomaltotetraose, soft ionization techniques such as Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) are typically employed to generate intact molecular ions.[1][2] Tandem mass spectrometry (MS/MS) is then used to fragment the molecular ion, yielding a characteristic fragmentation pattern that can be used to determine its structure and differentiate it from its isomers.[1][3] The fragmentation of oligosaccharides primarily involves cleavage of the glycosidic bonds and cross-ring cleavages, providing information about the monosaccharide sequence and linkage positions.[4][5]

Key Experimental Approaches

Several mass spectrometric approaches can be utilized for the analysis of isomaltotetraose:

• Direct Infusion Nano-Electrospray Ionization Tandem Mass Spectrometry (nESI-MS/MS): This technique allows for the rapid analysis of samples without prior chromatographic separation. The formation of adducts with halides (e.g., chloride or bromide) can generate unique diagnostic fragment ions for different oligosaccharide isomers.[6]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a powerful technique that combines the separation capabilities of liquid chromatography with the detection power of mass spectrometry.[7][8] Different LC modes, such as Hydrophilic Interaction Liquid Chromatography (HILIC) or porous graphitized carbon (PGC) chromatography, can be used to separate isomaltotetraose from its isomers before MS analysis.[7][9]

• Quadrupole Ion Trap Mass Spectrometry: This type of mass spectrometer allows for multiple stages of fragmentation (MS^n), which can provide detailed structural information about the glycosidic linkages.[3]

Experimental Protocols

Protocol 1: Direct Infusion nESI-MS/MS for Isomer Differentiation

This protocol is adapted from methodologies that utilize halide adduction for the differentiation of oligosaccharide isomers.[6]

1. Sample Preparation:

• Dissolve the isomaltotetraose standard or sample in a solution of 50:50 (v/v) methanol:water to a final concentration of 10-100 µM.
• To facilitate the formation of chloride adducts, add ammonium (B1175870) chloride to the sample solution to a final concentration of 1 mM.

2. Mass Spectrometry Analysis:

• Instrument: A nano-electrospray ionization source coupled to a tandem mass spectrometer.
• Ionization Mode: Negative ion mode.
• Capillary Voltage: 1.0 – 1.5 kV.
• MS1 Scan: Scan for the chloride adduct of isomaltotetraose ([M+Cl]⁻), which has a theoretical m/z of 701.18 for C₂₄H₄₂O₂₁ + ³⁵Cl.
• MS/MS Analysis: Isolate the [M+Cl]⁻ precursor ion and subject it to Collision-Induced Dissociation (CID).
• Collision Energy: Optimize the collision energy to achieve a good balance between the precursor ion and fragment ions. This is typically in the range of 10-30 eV.

3. Data Analysis:

• Analyze the resulting MS/MS spectrum for characteristic fragment ions. For isomaltotetraose, a unique diagnostic ion has been reported at m/z 575.[6]

Protocol 2: LC-MS/MS for Quantification of Isomaltotetraose

This protocol is a general guideline based on established methods for quantitative oligosaccharide analysis.[10][11]

1. Sample Preparation and Derivatization:

• For biological samples (e.g., urine, plasma), perform a protein precipitation step using a solvent like acetonitrile.
• To enhance ionization efficiency and chromatographic retention, derivatization can be performed. A common method is reductive amination with a labeling reagent such as 2-aminobenzamide (B116534) (2-AB).
• Prepare a calibration curve using a series of known concentrations of isomaltotetraose standard.
• For accurate quantification, use a stable isotope-labeled internal standard.

2. Liquid Chromatography:

• Column: A HILIC column or a porous graphitized carbon (PGC) column.
• Mobile Phase A: 0.1% formic acid in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile.
• Gradient: A gradient from high organic to high aqueous mobile phase. The exact gradient will need to be optimized based on the column and system used.
• Flow Rate: 0.2 - 0.5 mL/min.
• Column Temperature: 30 - 50 °C.

3. Mass Spectrometry:

• Instrument: A triple quadrupole or Q-TOF mass spectrometer.
• Ionization Mode: Positive or negative ion mode, depending on the derivatization and adducts formed.
• Multiple Reaction Monitoring (MRM): For quantitative analysis on a triple quadrupole instrument, set up MRM transitions for the precursor ion and one or more characteristic fragment ions of isomaltotetraose.

4. Data Analysis:

• Integrate the peak areas of the MRM transitions for isomaltotetraose and the internal standard.
• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the standards.
• Determine the concentration of isomaltotetraose in the unknown samples from the calibration curve.

Data Presentation

The following tables summarize key quantitative data for the mass spectrometric analysis of isomaltotetraose.

Table 1: Key Mass-to-Charge Ratios (m/z) for Isomaltotetraose

Ion Species	Adduct	Theoretical m/z
[M+H]⁺	Proton	667.22
[M+Na]⁺	Sodium	689.20
[M+K]⁺	Potassium	705.17
[M-H]⁻	Deprotonated	665.20
[M+Cl]⁻	Chloride	701.18

Note: The molecular formula of isomaltotetraose is C₂₄H₄₂O₂₁ and its monoisotopic mass is 666.21 Da.[12]

Table 2: Diagnostic Fragment Ions for Isomaltotetraose and Isomers

Tetrasaccharide	Adduct	Precursor Ion (m/z)	Diagnostic Fragment Ion(s) (m/z)	Reference
Isomaltotetraose	Cl⁻	701.2	575	[6]
Maltotetraose	Cl⁻	701.2	569	[6]
Cellotetraose	Cl⁻	701.2	715, 523, 365	[6]
Stachyose	Cl⁻	701.2	583, 565, 543, 463	[6]

Visualizations

Caption: Workflow for Isomaltotetraose Identification by Mass Spectrometry.

Caption: General Fragmentation Pathways of Isomaltotetraose in MS/MS.

Conclusion

Mass spectrometry, particularly when coupled with tandem MS techniques, provides a highly specific and sensitive platform for the identification and quantification of isomaltotetraose. The ability to generate unique fragmentation patterns allows for the confident differentiation of isomaltotetraose from its structural isomers. The protocols and data presented here serve as a comprehensive guide for researchers and scientists in the application of mass spectrometry for the analysis of this important oligosaccharide.

References

• 1. Oligosaccharide Analysis By Mass Spectrometry: A Review Of Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Tandem mass spectrometry of alkali cationized polysaccharides in a quadrupole ion trap - ProQuest [proquest.com]
• 4. uni-saarland.de [uni-saarland.de]
• 5. tutorchase.com [tutorchase.com]
• 6. Differentiation of oligosaccharide isomers by direct infusion multidimensional mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Profiling Analysis of Isomalto-Oligosaccharides Using LC-MS/MS - 中華穀類食品工業技術研究所 [cgprdi.org.tw]
• 8. Scholars@Duke publication: Isomeric oligosaccharide analysis using hydrophilic interaction LC-ESI-MS/MS [scholars.duke.edu]
• 9. lcms.cz [lcms.cz]
• 10. Analysis of a glucose tetrasaccharide elevated in Pompe disease by stable isotope dilution-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Rapid ultraperformance liquid chromatography-tandem mass spectrometry assay for a characteristic glycogen-derived tetrasaccharide in Pompe disease and other glycogen storage diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Isomaltotetraose | 35997-20-7 | OI15392 | Biosynth [biosynth.com]

Application Notes and Protocols: Prebiotic Effects of Isomaltotetraose on Gut Microbiota

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the current understanding and methodologies for studying the prebiotic effects of isomaltotetraose (B46569) on the gut microbiota. While specific research on purified isomaltotetraose is limited, this document summarizes the significant body of evidence for isomalto-oligosaccharides (IMOs), of which isomaltotetraose is a key component. The protocols and data presented are derived from studies on IMOs and are expected to be highly relevant for investigating isomaltotetraose.

Introduction

Isomaltotetraose is a non-digestible oligosaccharide consisting of four glucose units linked primarily by α-1,6 glycosidic bonds. As a member of the isomalto-oligosaccharide (IMO) family, it is recognized for its potential as a prebiotic, a substrate selectively utilized by host microorganisms conferring a health benefit. Upon reaching the colon, isomaltotetraose is fermented by the gut microbiota, leading to the proliferation of beneficial bacteria and the production of short-chain fatty acids (SCFAs), which play a crucial role in gut health and systemic well-being.

Data Presentation: Quantitative Effects of Isomalto-oligosaccharides (IMOs)

The following tables summarize the quantitative data from various studies on the effects of IMO supplementation on gut microbiota composition and SCFA production. It is important to note that these studies used IMO mixtures with varying degrees of polymerization, including isomaltotetraose.

Table 1: Effects of IMO Supplementation on Gut Microbiota Composition

Study Type	Subjects	Dosage	Duration	Change in Bifidobacteria	Change in Lactobacilli	Reference
Human Clinical Trial	Constipated Elderly	10 g/day	8 weeks	Significant Increase	Significant Increase	[1]
In vitro Fermentation	Human Fecal Inoculum	N/A	26 hours	Increase from 24% to 63% (2-week-old infant inoculum)	Not specified	[2][3]
In vitro Fermentation	Human Fecal Inoculum	N/A	26 hours	No significant change (8-week-old infant inoculum)	Not specified	[2][3]
Animal Study (Rats)	Male Rats	20 g/kg of diet	Not specified	Not specified	Increased abundance of L. reuteri and L. intestinalis	[4]

Table 2: Effects of IMO Supplementation on Fecal Short-Chain Fatty Acid (SCFA) Concentrations

Study Type	Subjects	Dosage	Duration	Change in Acetate	Change in Propionate	Change in Butyrate	Reference
Human Clinical Trial	Constipated Elderly	10 g/day	8 weeks	Significant Increase	Significant Increase	Not specified	[1]
Human Clinical Trial	Healthy Elderly Men	10 g/day	30 days	Significant Increase	Significant Increase	Not specified	[4]
In vitro Fermentation	Human Fecal Inoculum	N/A	26 hours	Increased Production	Not specified	Not specified	[3][5]
Animal Study (Rats)	Male Rats	10% isomaltulose in drinking water	5 weeks	Not specified	Significant Increase	Significant Increase	[6]

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the prebiotic effects of isomaltotetraose.

Protocol 1: In Vitro Fermentation of Isomaltotetraose using Human Fecal Inoculum

This protocol is adapted from studies on the in vitro fermentation of oligosaccharides.

1. Preparation of Fecal Inoculum: a. Collect fresh fecal samples from healthy human donors who have not taken antibiotics for at least three months. b. Immediately place the samples in an anaerobic chamber. c. Homogenize the feces (10% w/v) in a pre-reduced anaerobic phosphate-buffered saline (PBS) solution. d. Filter the slurry through several layers of cheesecloth to remove large particulate matter.

2. Fermentation Medium: a. Prepare a basal medium containing peptone, yeast extract, and salts, sterilized by autoclaving. b. Add a filter-sterilized vitamin solution and a reducing agent (e.g., cysteine-HCl) to maintain anaerobic conditions. c. Add isomaltotetraose as the sole carbohydrate source at a final concentration of 1% (w/v). A control with no added carbohydrate should also be prepared.

3. Fermentation Conditions: a. In an anaerobic chamber, dispense the fermentation medium into sterile culture tubes or a batch fermenter. b. Inoculate the medium with the fecal slurry (e.g., 5% v/v). c. Incubate at 37°C for 24-48 hours. d. Collect samples at various time points (e.g., 0, 12, 24, 48 hours) for microbial and SCFA analysis.

4. Analysis: a. Microbial Population: Extract bacterial DNA from the fermentation samples and perform 16S rRNA gene sequencing to determine changes in the microbial community composition. Quantitative PCR (qPCR) can be used to quantify specific bacterial groups like Bifidobacterium and Lactobacillus. b. SCFA Analysis: Analyze the supernatant for SCFA concentrations using Gas Chromatography-Mass Spectrometry (GC-MS) as detailed in Protocol 2.

Protocol 2: Quantification of Short-Chain Fatty Acids (SCFAs) by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is a generalized method for SCFA analysis from fecal or fermentation samples.

1. Sample Preparation: a. Homogenize a known weight of fecal sample or fermentation broth with a suitable extraction solvent (e.g., diethyl ether) after acidification with an acid (e.g., hydrochloric acid). b. Add an internal standard (e.g., 2-ethylbutyric acid) to each sample for quantification. c. Centrifuge the mixture to separate the organic and aqueous phases. d. Carefully transfer the organic layer containing the SCFAs to a new vial.

2. Derivatization (Optional but Recommended for Improved Volatility): a. Evaporate the organic solvent under a gentle stream of nitrogen. b. Add a derivatizing agent (e.g., N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide - MTBSTFA) and an appropriate solvent (e.g., pyridine). c. Heat the mixture to facilitate the derivatization reaction.

3. GC-MS Analysis: a. Inject a small volume of the derivatized or underivatized sample into the GC-MS system. b. Use a suitable capillary column (e.g., a fused-silica column coated with a polar stationary phase). c. Set up a temperature gradient for the oven to separate the different SCFAs. d. The mass spectrometer should be operated in electron ionization (EI) mode, and data can be acquired in full scan or selected ion monitoring (SIM) mode for higher sensitivity.

4. Data Analysis: a. Identify the SCFAs based on their retention times and mass spectra compared to known standards. b. Quantify the concentration of each SCFA by comparing its peak area to that of the internal standard and using a calibration curve generated from standards of known concentrations.

Mandatory Visualizations

Diagrams of Signaling Pathways and Experimental Workflows

Caption: Experimental workflow for in vitro fermentation of isomaltotetraose.

Caption: Inferred signaling pathways of isomaltotetraose's prebiotic effects.

Discussion and Future Directions

The available evidence strongly suggests that isomaltotetraose, as a key component of IMOs, exerts beneficial prebiotic effects on the gut microbiota. These effects include the selective stimulation of beneficial bacteria and the production of health-promoting SCFAs. The resulting SCFAs are implicated in the modulation of host signaling pathways that regulate immune function and maintain gut barrier integrity.

However, there is a clear need for further research to specifically investigate the effects of purified isomaltotetraose. Future studies should focus on:

• In vitro fermentation studies using pure isomaltotetraose to quantify its specific effects on a wide range of gut bacteria and SCFA production.

• Animal studies to elucidate the in vivo effects of isomaltotetraose on gut microbiota, gut barrier function, and systemic health markers.

• Human clinical trials to confirm the prebiotic efficacy and safety of isomaltotetraose supplementation in various populations.

• Mechanistic studies to directly link isomaltotetraose and its fermentation products to the modulation of specific host signaling pathways, such as the NF-κB and GPR41/43 pathways.

By addressing these research gaps, a more complete understanding of the prebiotic potential of isomaltotetraose can be achieved, paving the way for its application in functional foods, dietary supplements, and therapeutic interventions aimed at promoting gut health.

References

• 1. Long-term supplementation of isomalto-oligosaccharides improved colonic microflora profile, bowel function, and blood cholesterol levels in constipated elderly people--a placebo-controlled, diet-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure‐Specific Fermentation of Galacto‐Oligosaccharides, Isomalto‐Oligosaccharides and Isomalto/Malto‐Polysaccharides by Infant Fecal Microbiota and Impact on Dendritic Cell Cytokine Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-Specific Fermentation of Galacto-Oligosaccharides, Isomalto-Oligosaccharides and Isomalto/Malto-Polysaccharides by Infant Fecal Microbiota and Impact on Dendritic Cell Cytokine Responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Current Research on the Role of Isomaltooligosaccharides in Gastrointestinal Health and Metabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols: Isomaltotetraose in Functional Food Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomaltotetraose is a tetrasaccharide component of isomaltooligosaccharides (IMOs), a mixture of short-chain carbohydrates with digestion-resistant properties.[1] IMOs are recognized for their prebiotic effects and are increasingly utilized in the development of functional foods and beverages.[2][3] As prebiotics, they selectively stimulate the growth and activity of beneficial bacteria in the gut, conferring various health benefits.[4] This document provides detailed application notes and experimental protocols for researchers and professionals interested in the functional applications of isomaltotetraose, primarily as a constituent of IMO mixtures. It is important to note that the majority of the available research has been conducted on IMO mixtures rather than on purified isomaltotetraose.

Physiological Functions and Mechanisms of Action

Isomaltotetraose, as part of an IMO mixture, exerts its physiological functions through several mechanisms, primarily centered around its partial digestion and subsequent fermentation by the gut microbiota.

1. Prebiotic Effect and Modulation of Gut Microbiota:

IMOs, including isomaltotetraose, are partially resistant to digestion in the upper gastrointestinal tract and are fermented by the colonic microbiota.[1] This selective fermentation promotes the proliferation of beneficial bacteria, such as Bifidobacterium and Lactobacillus species, while potentially inhibiting the growth of pathogenic bacteria.[3]

2. Production of Short-Chain Fatty Acids (SCFAs):

The fermentation of IMOs by gut bacteria leads to the production of short-chain fatty acids (SCFAs), principally acetate, propionate, and butyrate. These metabolites contribute to a lower colonic pH, creating an environment that favors the growth of beneficial microbes and inhibits pathogens. SCFAs also serve as an energy source for colonocytes and have systemic effects on host metabolism and immune function.

3. Enhancement of Gut Barrier Function:

IMOs have been shown to enhance the integrity of the intestinal barrier. This is achieved, in part, through the action of SCFAs which can influence the expression of tight junction proteins such as claudins and occludin. A strengthened gut barrier reduces intestinal permeability, thereby preventing the translocation of harmful substances like lipopolysaccharides (LPS) into the bloodstream and reducing systemic inflammation.

4. Modulation of the Immune System:

By influencing the gut microbiota and reducing the influx of inflammatory triggers, IMOs can modulate the immune system. They have been observed to affect the production of various cytokines, including a reduction in pro-inflammatory cytokines like TNF-α and IL-6, and an increase in the anti-inflammatory cytokine IL-10.

5. Low Glycemic Response:

Due to their partial digestibility, IMOs generally have a lower glycemic index compared to fully digestible carbohydrates like sucrose (B13894) or glucose.[5] This makes them a suitable ingredient for functional foods aimed at managing blood glucose levels.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the effects of isomaltooligosaccharides.

Table 1: Effects of IMO Supplementation on Gut Microbiota Composition

Bacterial Genus	Change with IMO Supplementation	Study Population	Dosage and Duration	Reference
Bifidobacterium	Increased	Healthy Adults	10 g/day for 4 weeks	[6]
Lactobacillus	Increased	Healthy Adults	10 g/day for 4 weeks	[6]
Bacteroides	No significant change	Healthy Adults	10 g/day for 4 weeks	[6]

Table 2: Effects of IMO Supplementation on Fecal Short-Chain Fatty Acid (SCFA) Concentrations

SCFA	Change with IMO Supplementation	Study Population	Dosage and Duration	Reference
Acetate	Increased	Elderly Men	10 g/day for 4 weeks	[6]
Propionate	Increased	Elderly Men	10 g/day for 4 weeks	[6]
Butyrate	Increased	Elderly Men	10 g/day for 4 weeks	[6]

Table 3: Effects of IMO on Postprandial Blood Glucose and Insulin Response

Parameter	Comparison	Outcome	Study Population	Reference
Glycemic Index (GI)	IMO vs. Glucose	34.66 ± 7.65	Healthy Adults	[5]
Postprandial Glucose	IMO vs. Sucrose	Lower with IMO	Healthy Adults	[5]
Postprandial Insulin	IMO vs. Sucrose	Lower with IMO	Healthy Adults	[5]

Signaling Pathways and Experimental Workflows

Signaling Pathways

Mechanism of Gut Barrier Enhancement by IMOs.

SCFA Signaling via GPR43.

Immunomodulatory Effects of IMOs.

Experimental Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. journals.asm.org [journals.asm.org]
• 3. Extension of use of isomalto‐oligosaccharide as a novel food pursuant to Regulation (EU) 2015/2283 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. muh.ie [muh.ie]
• 5. IL-10, IL-6, and TNF-alpha: central factors in the altered cytokine network of uremia--the good, the bad, and the ugly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 16S rRNA Sequencing Guide [blog.microbiomeinsights.com]

Application Notes: Isomaltotetraose as a Standard in Carbohydrate Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of isomaltotetraose (B46569) as a standard in various carbohydrate research applications. Isomaltotetraose, a tetrasaccharide composed of four glucose units linked by α-1,6 glycosidic bonds, is a key component of isomalto-oligosaccharides (IMOs) and serves as a valuable tool in analytical chemistry, biochemistry, and pharmaceutical sciences.

Introduction to Isomaltotetraose

Isomaltotetraose is a non-digestible oligosaccharide with prebiotic properties, making it a subject of interest in food science and nutrition. In the realm of drug development and carbohydrate research, its well-defined structure and purity allow it to serve as an excellent analytical standard for the identification and quantification of complex carbohydrates. It is particularly useful in the study of enzymatic hydrolysis of polysaccharides and for the quality control of food and pharmaceutical products containing IMOs.

Physicochemical Properties and Specifications

Isomaltotetraose is commercially available as a high-purity analytical standard. Key specifications are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₂₄H₄₂O₂₁	[Chem-Impex]
Molecular Weight	666.58 g/mol	[Chem-Impex]
CAS Number	35997-20-7	[Chem-Impex]
Purity (HPLC)	≥95%	[Chem-Impex]
Appearance	White to off-white powder	[Chem-Impex]
Storage Conditions	-20°C to 4°C, protected from moisture	[Chem-Impex]
Solubility	Soluble in water

Applications in Carbohydrate Research

Isomaltotetraose standards are utilized in a variety of research and quality control applications:

• Chromatographic Standard: For the identification and quantification of isomalto-oligosaccharides in food products, dietary supplements, and fermentation broths using techniques like High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAE-PAD).

• Enzymatic Assay Standard: As a substrate or product standard in enzymatic assays for carbohydrate-active enzymes such as α-glucosidases and dextranases. This allows for the determination of enzyme kinetics and activity.

• Prebiotic and Gut Microbiota Research: To investigate the fermentation of specific oligosaccharides by gut bacteria and to study their effects on microbial populations and metabolite production.

• Drug Formulation: In the development of drug formulations, where it can be used as a stabilizer or excipient.

Experimental Protocols

Quantitative Analysis by High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAE-PAD)

HPAE-PAD is a highly sensitive and selective method for the analysis of carbohydrates without the need for derivatization.[1][2][3][4]

Objective: To quantify the concentration of isomaltotetraose in a given sample.

Materials:

• Isomaltotetraose analytical standard

• Deionized water (18.2 MΩ·cm)

• Sodium hydroxide (B78521) (NaOH), 50% (w/w)

• Sodium acetate (B1210297) (NaOAc), anhydrous

• Appropriate HPAE-PAD system and columns (e.g., Dionex CarboPac series)

Standard Preparation:

• Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of isomaltotetraose standard and dissolve it in 10 mL of deionized water in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the stock solution with deionized water.

Sample Preparation:

• Liquid Samples (e.g., beverages, fermentation broth): Centrifuge the sample to remove any particulate matter. Dilute the supernatant with deionized water to bring the expected isomaltotetraose concentration within the range of the standard curve. Filter through a 0.22 µm syringe filter before injection.

• Solid Samples (e.g., food products, powders): Homogenize a known weight of the sample in a defined volume of deionized water. Extract the carbohydrates by stirring or sonication. Centrifuge and filter the extract as described for liquid samples. A solid-phase extraction (SPE) cleanup step may be necessary for complex matrices.

HPAE-PAD Conditions (Example):

Parameter	Condition
Column	Dionex CarboPac™ PA200 (3 x 250 mm) or equivalent
Guard Column	Dionex CarboPac™ PA200 Guard (3 x 50 mm) or equivalent
Mobile Phase A	100 mM Sodium Hydroxide
Mobile Phase B	100 mM Sodium Hydroxide with 1 M Sodium Acetate
Gradient	0-5 min: 95% A, 5% B5-25 min: Linear gradient to 50% A, 50% B25-30 min: Isocratic at 50% A, 50% B30.1-40 min: Re-equilibration at 95% A, 5% B
Flow Rate	0.5 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detector	Pulsed Amperometric Detector (PAD) with Gold Electrode
Waveform	Carbohydrate (Quad) Waveform

Quantification:

Construct a calibration curve by plotting the peak area of the isomaltotetraose standards against their known concentrations. Determine the concentration of isomaltotetraose in the unknown samples by interpolating their peak areas on the calibration curve.

Workflow Diagram:

Workflow for quantitative analysis of isomaltotetraose by HPAE-PAD.

Enzymatic Assay of α-Glucosidase Activity

Objective: To determine the activity of an α-glucosidase enzyme using isomaltotetraose as a substrate.

Principle: The α-glucosidase hydrolyzes isomaltotetraose into smaller oligosaccharides and glucose. The rate of glucose production is measured using a coupled enzyme assay (e.g., glucose oxidase/peroxidase).

Materials:

• Isomaltotetraose analytical standard

• α-Glucosidase enzyme preparation

• Assay buffer (e.g., 50 mM sodium phosphate (B84403) buffer, pH 7.0)

• Glucose oxidase/peroxidase (GOPOD) reagent

• Microplate reader

Standard Curve Preparation:

• Prepare a series of glucose standards (e.g., 0, 10, 20, 50, 100, 200 µg/mL) in the assay buffer.

• Add GOPOD reagent to each standard according to the manufacturer's instructions.

• Incubate and measure the absorbance at the appropriate wavelength (typically 510 nm).

• Plot absorbance versus glucose concentration to generate a standard curve.

Enzymatic Reaction:

• Prepare a solution of isomaltotetraose in the assay buffer at a known concentration (e.g., 10 mg/mL).

• In a microplate well, add the isomaltotetraose solution and assay buffer.

• Initiate the reaction by adding the α-glucosidase enzyme solution.

• Incubate the reaction at a constant temperature (e.g., 37°C) for a defined period (e.g., 15, 30, 60 minutes).

• Stop the reaction by heat inactivation (e.g., boiling for 5 minutes).

• Centrifuge to pellet any denatured protein.

Glucose Quantification:

• Transfer an aliquot of the supernatant from the enzymatic reaction to a new microplate well.

• Add GOPOD reagent and incubate as for the standard curve.

• Measure the absorbance.

• Determine the concentration of glucose produced using the glucose standard curve.

Calculation of Enzyme Activity:

One unit (U) of α-glucosidase activity is typically defined as the amount of enzyme that releases 1 µmol of glucose per minute under the specified assay conditions.

Workflow Diagram:

Workflow for the enzymatic assay of α-glucosidase activity.

Quantitative Data Summary

The following table summarizes typical quantitative data for the analysis of isomaltotetraose. Note that specific values may vary depending on the instrumentation and experimental conditions.

Parameter	Method	Value	Reference
Linearity Range	HPLC-RI	Up to 17 mg/mL	[ResearchGate]
Correlation Coefficient (r²)	HPLC-RI	≥0.999	[ResearchGate]
Limit of Detection (LOD)	HPAE-PAD	0.05 - 0.15 µg/mL (for similar oligosaccharides)	[ResearchGate]
Limit of Quantification (LOQ)	HPAE-PAD	0.15 - 0.50 µg/mL (for similar oligosaccharides)	[ResearchGate]
Recovery	HPAE-PAD	91.5% - 107.6% (for similar oligosaccharides)	[ResearchGate]

Troubleshooting and Considerations

• Peak Tailing in HPLC: Ensure proper mobile phase pH and ionic strength. Check for column contamination or degradation.

• Baseline Noise in PAD: Use high-purity water and reagents. Ensure proper grounding of the instrument.

• Low Enzyme Activity: Verify the integrity and storage conditions of the enzyme. Optimize assay pH and temperature.

• Matrix Effects: For complex samples, consider sample cleanup steps such as solid-phase extraction (SPE) to remove interfering substances.

By following these application notes and protocols, researchers can effectively utilize isomaltotetraose as a standard for accurate and reproducible carbohydrate analysis.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Technical Notes & Optimization

Improving the purity of isomaltotetraose during separation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the purity of isomaltotetraose (B46569) during separation experiments.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of isomaltotetraose.

Question: I am observing broad or split peaks for isomaltotetraose in my HILIC chromatogram. What could be the cause and how can I resolve it?

Answer:

Peak broadening or splitting in Hydrophilic Interaction Liquid Chromatography (HILIC) for oligosaccharides like isomaltotetraose is a common issue, often attributed to anomer separation. The α and β isomers at the reducing end of the sugar can separate under certain HPLC conditions.[1] Here are several strategies to address this:

• Increase Column Temperature: Elevating the column temperature, for instance to 60 °C, can increase the rate of conversion between anomers, leading to sharper, single peaks.[1]

• Adjust Mobile Phase:

  • Increase Water Content: A higher water content in the mobile phase can enhance the elution strength and may reduce retention, but a balance must be struck to maintain resolution. A water content of less than 15% is often desirable for high retention and resolution of isomeric analytes.

  • Use a Buffered Mobile Phase: Employing a buffered mobile phase, such as ammonium (B1175870) formate, can prevent the adsorption of other sample components and stabilize the chromatography.

• Sample Preparation: Ensure your sample is dissolved in a solvent compatible with the initial mobile phase. Dissolving the sample in a 1:1 water/acetonitrile (B52724) mixture can improve peak shape compared to using 100% water.[1]

Question: My isomaltotetraose fraction is contaminated with other oligosaccharides of similar size. How can I improve the separation efficiency?

Answer:

Separating oligosaccharides of similar degrees of polymerization (DP) can be challenging. Here are some approaches to enhance resolution:

• Optimize Chromatographic Conditions:

  • Gradient Elution: Employ a shallow gradient elution in your HPLC method. A slower rate of change in the mobile phase composition can improve the separation of closely eluting peaks.

  • Column Chemistry: Experiment with different HILIC stationary phases (e.g., amide, diol) as they offer different selectivities. For instance, polymer-based amino columns have shown high durability and good resolution for isomalto-oligosaccharides.

  • Flow Rate: Reducing the flow rate can sometimes enhance separation, although it will increase the run time.

• Consider Orthogonal Separation Techniques: If a single chromatographic method is insufficient, consider a multi-step purification process. For example, you could use Size Exclusion Chromatography (SEC) to fractionate by size, followed by HILIC for finer separation based on polarity.

• Enzymatic Treatment: In some cases, contaminating oligosaccharides can be selectively removed. For instance, if your sample is contaminated with maltodextrins, specific enzymes could be used to degrade them into smaller sugars that are then easily separated.

Question: The purity of my final isomaltotetraose product is lower than expected after purification. What are the potential sources of contamination?

Answer:

Low purity can result from several factors throughout the production and purification process.

• Incomplete Enzymatic Conversion: If you are producing isomaltotetraose enzymatically, the initial reaction may not have gone to completion, leaving residual starting materials or byproducts.

• Co-elution of Impurities: As mentioned previously, oligosaccharides with similar properties can co-elute. This is a common issue in complex mixtures.

• Sample Degradation: Oligosaccharides can be susceptible to degradation during sample preparation, for example, through acid hydrolysis if acidic conditions are used.

• Contamination from Equipment: Ensure all glassware and equipment are thoroughly cleaned to avoid cross-contamination.

To address this, re-evaluate your production and purification workflow. You may need to optimize the enzymatic reaction time, pH, or temperature. For purification, a combination of methods, such as activated carbon treatment to remove colored compounds followed by multiple chromatographic steps, may be necessary.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable chromatographic method for high-purity isomaltotetraose separation?

A1: Hydrophilic Interaction Liquid Chromatography (HILIC) is generally the most powerful technique for separating oligosaccharides like isomaltotetraose, as it provides better resolution for larger oligomers compared to Size Exclusion Chromatography (SEC).[1] SEC is useful for initial fractionation based on size, while ion-exchange chromatography can be employed if there are charged impurities to be removed. Often, a combination of these methods yields the highest purity.

Q2: How can I remove monosaccharides and disaccharides from my isomaltotetraose mixture?

A2: Several methods can be employed:

• Yeast Fermentation: Specific yeast strains, such as Saccharomyces carlsbergensis and Saccharomyces cerevisiae, can be used to ferment and remove digestible sugars like glucose, maltose, and maltotriose (B133400) from the mixture, significantly increasing the purity of isomalto-oligosaccharides.[1]

• Chromatographic Separation: Techniques like gel filtration chromatography (e.g., Sephadex G-25) or preparative HPLC can effectively separate smaller sugars from the larger isomaltotetraose.

• Nanofiltration: This membrane-based technique can be used to separate monosaccharides from di- and oligosaccharides.[2]

Q3: What are the typical yields and purities I can expect for isomaltotetraose purification?

A3: The achievable yield and purity depend heavily on the starting material and the purification methods employed. For isomalto-oligosaccharide (IMO) mixtures, purities exceeding 95% have been reported using a combination of enzymatic conversion and chromatographic separation. A multi-step process involving enzymatic treatment to convert non-target oligosaccharides to glucose, followed by chromatographic removal of glucose, has been shown to achieve a purity of over 95% for the desired "trisaccharide" fraction (isomaltose, panose, and isomaltotriose). While specific data for isomaltotetraose is less commonly reported in isolation, similar high purities are attainable with optimized protocols.

Quantitative Data Summary

Method	Starting Material	Key Steps	Purity Achieved	Reference
Yeast Fermentation	Low-purity IMO syrup from rice crumbs	Fermentation with Saccharomyces carlsbergensis	>98% (total IMOs: isomaltose (B16258), panose, isomaltotriose)	[1]
Enzymatic and Chromatographic	Starch	Enzymatic saccharification, then chromatographic separation	>95% ("trisaccharide" content)
Nanofiltration	Galacto-oligosaccharide solution	Nanofiltration followed by diafiltration	90% (GOS purity)	[2]
Cation Exchange Chromatography	Syrup with 25.5% isomaltose	Fractionation on a strong acid cation exchange resin	46.4% isomaltose, 43.0% isomaltodextrins	[3]

Experimental Protocols

Protocol 1: General Workflow for Isomaltotetraose Purification

This protocol outlines a general multi-step approach for purifying isomaltotetraose from a mixed oligosaccharide solution.

• Initial Purification with Activated Carbon:

  • Prepare a solution of the crude oligosaccharide mixture.

  • Add activated carbon to the solution (e.g., 1 g per 20 mL of solution) to adsorb colored impurities.

  • Stir for 30 minutes and then centrifuge to pellet the activated carbon.

  • Collect the supernatant.

• Size-Based Fractionation using Size Exclusion Chromatography (SEC):

  • Equilibrate an SEC column (e.g., Sephadex LH-20) with deionized water.

  • Load the supernatant from the previous step onto the column.

  • Elute with deionized water at a constant flow rate.

  • Collect fractions and monitor the oligosaccharide content using a suitable method (e.g., phenol-sulfuric acid assay or HPLC).

  • Pool the fractions containing oligosaccharides in the expected size range of isomaltotetraose.

• High-Resolution Purification using HILIC:

  • Concentrate the pooled fractions from the SEC step.

  • Equilibrate a HILIC column (e.g., a polymer-based amino or diol column) with the initial mobile phase (typically a high percentage of acetonitrile with a small amount of water or buffer).

  • Inject the concentrated sample.

  • Elute using a shallow gradient of increasing aqueous phase.

  • Monitor the eluent with a suitable detector (e.g., Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD)).

  • Collect the fractions corresponding to the isomaltotetraose peak.

• Purity Analysis:

  • Analyze the collected fractions by analytical HPLC to determine the purity of the isomaltotetraose.

Visualizations

Caption: Experimental workflow for isomaltotetraose purification.

Caption: Troubleshooting logic for HILIC peak issues.

References

• 1. shodex.com [shodex.com]
• 2. Fractionation of a galacto-oligosaccharides solution at low and high temperature using nanofiltration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US4521252A - Process for producing a high-purity isomaltose - Google Patents [patents.google.com]

Troubleshooting peak tailing in isomaltotetraose HPLC analysis

This technical support center provides troubleshooting guidance for peak tailing issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of isomaltotetraose (B46569) and other oligosaccharides.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how does it affect my isomaltotetraose analysis?

A1: In an ideal HPLC separation, the chromatographic peaks should be symmetrical, resembling a Gaussian distribution. Peak tailing is a distortion where the latter half of the peak is broader than the front half. This asymmetry can compromise the accuracy of peak integration, leading to unreliable quantification of isomaltotetraose. It also reduces the resolution between closely eluting peaks, potentially obscuring other components in your sample.[1] Peak tailing is often quantified by the tailing factor (Tf) or asymmetry factor (As); a value greater than 1.2 typically indicates significant tailing.[2]

Q2: What are the common causes of peak tailing in oligosaccharide HPLC analysis?

A2: Peak tailing in the analysis of polar compounds like isomaltotetraose can stem from several factors:

• Secondary Interactions: Unwanted interactions between the hydroxyl groups of the oligosaccharide and active sites on the stationary phase, such as residual silanol (B1196071) groups on silica-based columns, are a primary cause.[2][3]

• Column Issues: Degradation of the column packing material, formation of a void at the column inlet, or contamination of the column frit can all lead to distorted peak shapes.[1]

• Mobile Phase Problems: An inappropriate mobile phase pH, insufficient buffer capacity, or a mismatch between the sample solvent and the mobile phase can contribute to peak tailing.[3]

• System and Hardware Issues: Excessive extra-column volume (dead volume) in tubing and connections can cause peak broadening and tailing.[4]

• Sample Overload: Injecting too high a concentration of isomaltotetraose or too large a sample volume can saturate the column and lead to peak distortion.[3][5]

• Anomeric Separation: For reducing sugars like oligosaccharides, slow interconversion between α and β anomers during the separation can sometimes result in split or broadened peaks, which can be mistaken for tailing.[6]

Q3: Can the column temperature affect the peak shape of isomaltotetraose?

A3: Yes, temperature is a critical parameter in saccharide analysis. Increasing the column temperature can enhance the rate of mutarotation (the interconversion between anomers), which can help to produce a single, sharper peak for reducing sugars.[6] For some analyses, temperatures around 80-85°C are used to improve peak shape.[6] However, the optimal temperature will depend on the specific column and mobile phase being used.

Troubleshooting Guides

If you are experiencing peak tailing with your isomaltotetraose analysis, follow this step-by-step guide to diagnose and resolve the issue.

Step 1: Initial System and Method Assessment

First, determine if the peak tailing is affecting all peaks in your chromatogram or just the isomaltotetraose peak.

• All Peaks Tailing: This often points to a physical problem in the HPLC system.[7]

  • Check for leaks: Visually inspect all fittings and connections for any signs of leakage.

  • Examine extra-column volume: Ensure that the tubing between the injector, column, and detector is as short and narrow in diameter as possible to minimize dead volume.[4]

  • Inspect the guard column: If you are using a guard column, replace it with a new one to see if the problem resolves. A contaminated or blocked guard column is a common source of peak distortion.[3][5]

  • Column Contamination/Void: A blocked inlet frit or a void at the head of the analytical column can cause tailing for all peaks.[1] Consider the column flushing and regeneration protocol below.

• Only Isomaltotetraose Peak Tailing (or specific peaks): This suggests a chemical interaction between your analyte and the stationary phase or a mobile phase issue.

  • Review your mobile phase preparation: Double-check the pH and concentration of your buffers. Inconsistent mobile phase preparation can lead to reproducibility issues.[5]

  • Consider sample overload: Try diluting your sample by a factor of 5 or 10 and re-injecting. If the peak shape improves, you may be overloading the column.[3][5]

Step 2: Mobile Phase Optimization

For polar analytes like isomaltotetraose, the mobile phase composition is critical for achieving good peak shape.

• pH Adjustment: For silica-based columns, secondary interactions with silanol groups can be minimized by adjusting the mobile phase pH. Lowering the pH (e.g., to around 3.0) can protonate the silanol groups, reducing their interaction with the analyte.[3]

• Buffer Strength: Increasing the buffer concentration (e.g., from 10 mM to 25 mM ammonium (B1175870) formate) can help to mask residual silanol interactions and improve peak symmetry.[3]

• Solvent Strength: Ensure your sample is dissolved in a solvent that is of equal or lesser strength than your initial mobile phase. Injecting in a much stronger solvent can cause peak distortion.

Step 3: Column Care and Selection

The choice and condition of your HPLC column are paramount.

• Column Flushing: If you suspect column contamination, a thorough flushing procedure can help. (See Experimental Protocol 1).

• Column Type: For oligosaccharide analysis, specialized columns are often used. Hydrophilic Interaction Liquid Chromatography (HILIC) columns, such as those with amide or polyol stationary phases, are common choices.[8] If you are using a standard reversed-phase column and experiencing issues, consider switching to a more appropriate column chemistry. Base-deactivated or end-capped columns are designed to minimize secondary silanol interactions.[3]

Data Summary

The following table provides examples of HPLC conditions that have been used for the analysis of isomaltotetraose and related oligosaccharides. These can serve as a starting point for method development and troubleshooting.

Parameter	Method 1	Method 2	Method 3
Analyte(s)	Isomaltulose	Isomaltooligosaccharides	Monosaccharides and Oligosaccharides
Column	HALO Penta-HILIC, 2.7 µm, 4.6 x 150 mm	Not Specified	Amide Column
Mobile Phase	A: AcetonitrileB: 35 mM Ammonium Formate (pH 3.75)	Acetonitrile (B52724)/Water (70:30)	A: AcetonitrileB: Water
Gradient	Gradient Elution	Isocratic	Gradient Elution
Flow Rate	2.0 mL/min	1.0 mL/min	Not Specified
Column Temp.	10 °C	35 °C	35 °C
Detector	ELSD	RID	ELSD
Reference	[8]	-	-

Experimental Protocols

Protocol 1: Column Flushing and Regeneration

Objective: To remove strongly retained contaminants from the analytical column that may be causing peak tailing.

Methodology:

• Disconnect from Detector: To prevent flushing contaminants into the detector, disconnect the column outlet from the detector inlet and direct the flow to a waste container.

• Buffer Wash: Flush the column with 10-20 column volumes of HPLC-grade water to remove any buffered salts.

• Organic Solvent Wash: Flush with 10-20 column volumes of a strong organic solvent such as acetonitrile or methanol.

• Backflushing (Optional and Column Dependent): If the column manufacturer's instructions permit, reverse the column and flush with a strong solvent. This can be effective at removing particulates from the inlet frit.[3] Always check your column's manual before backflushing.

• Re-equilibration: Reconnect the column to the detector in the correct flow direction and equilibrate with your mobile phase until a stable baseline is achieved before injecting your next sample.

Visualization

The following diagram illustrates a logical workflow for troubleshooting peak tailing in your isomaltotetraose HPLC analysis.

A troubleshooting workflow for HPLC peak tailing.

References

• 1. waters.com [waters.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 6. Sugar Separation Problems - Chromatography Forum [chromforum.org]
• 7. silicycle.com [silicycle.com]
• 8. Rapid HPLC Method for Determination of Isomaltulose in the Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]

Isomaltotetraose stability under different pH and temperature

This technical support center provides researchers, scientists, and drug development professionals with comprehensive information on the stability of isomaltotetraose (B46569) under various pH and temperature conditions. It includes frequently asked questions (FAQs), troubleshooting guides for experimental work, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of isomaltotetraose?

A1: Isomaltotetraose, an isomaltooligosaccharide (IMO), is known for its high stability, particularly in acidic conditions and at moderately high temperatures, which are common in food processing and physiological environments.[1] Its stability is attributed to the α-1,6-glycosidic bonds that are inherently more resistant to hydrolysis compared to the α-1,4-glycosidic bonds found in many other oligosaccharides.[2][3]

Q2: How do pH and temperature affect the stability of isomaltotetraose?

A2: The stability of isomaltotetraose is significantly influenced by both pH and temperature. Lower pH (acidic conditions) and higher temperatures accelerate the rate of hydrolysis, leading to the breakdown of the oligosaccharide into smaller sugars like isomaltotriose, isomaltose, and glucose.[4][5][6] Conversely, neutral to slightly alkaline pH and lower temperatures favor its stability.

Q3: Is there a difference in stability between isomaltotetraose and other oligosaccharides?

A3: Yes. Isomaltotetraose, with its α-1,6-glycosidic linkages, is generally more stable than oligosaccharides with α-1,4 or β-fructofuranosyl linkages, such as maltooligosaccharides and fructooligosaccharides (FOS), respectively.[2][3] Studies on trisaccharides have shown that the α-1,6-glycosidic bond is cleaved more slowly than the α-1,4-glycosidic bond under harsh conditions.[2][3]

Q4: What are the primary degradation products of isomaltotetraose under stress conditions?

A4: Under conditions of acidic hydrolysis or high temperature, isomaltotetraose will primarily degrade into smaller isomaltooligosaccharides (isomaltotriose, isomaltose) and ultimately glucose through the cleavage of its glycosidic bonds.

Isomaltotetraose Stability Data

While specific kinetic data for the degradation of pure isomaltotetraose is not extensively available in public literature, the following table provides an illustrative summary of expected stability trends based on data for similar isomaltooligosaccharides. These values should be considered as estimates, and it is recommended to perform specific stability studies for your formulation.

Temperature (°C)	pH	Expected Half-life (t½)	Primary Degradation Products
40	3.0	> 1 year	Minimal
40	5.0	Very High (> 2 years)	Negligible
40	7.0	Very High (> 2 years)	Negligible
80	3.0	Weeks to months	Isomaltotriose, Isomaltose, Glucose
80	5.0	Months to a year	Isomaltotriose, Isomaltose
80	7.0	> 1 year	Minimal
100	3.0	Days to weeks	Isomaltotriose, Isomaltose, Glucose
100	5.0	Weeks to months	Isomaltotriose, Isomaltose, Glucose
100	7.0	Months	Isomaltotriose, Isomaltose

Experimental Protocols

Protocol for Determining Isomaltotetraose Stability

This protocol outlines a general method for assessing the stability of isomaltotetraose in a given formulation under various pH and temperature conditions using High-Performance Liquid Chromatography (HPLC).

1. Materials and Reagents:

• Isomaltotetraose standard

• Deionized water

• Buffers of desired pH (e.g., citrate (B86180) buffer for acidic pH, phosphate (B84403) buffer for neutral pH)

• Acetonitrile (B52724) (HPLC grade)

• HPLC system with a Refractive Index (RI) or Evaporative Light Scattering Detector (ELSD)

• Amino-propyll or other suitable carbohydrate analysis HPLC column

• Temperature-controlled incubator or water bath

• pH meter

2. Sample Preparation:

• Prepare a stock solution of isomaltotetraose in deionized water at a known concentration (e.g., 10 mg/mL).

• For each pH condition to be tested, dilute the stock solution with the corresponding buffer to a final concentration suitable for HPLC analysis (e.g., 1 mg/mL).

• Filter the samples through a 0.45 µm syringe filter before HPLC analysis.

3. Stress Conditions:

• Aliquot the prepared samples for each pH into sealed vials.

• Place the vials in incubators or water baths set to the desired temperatures (e.g., 40°C, 60°C, 80°C).

• At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours, and then weekly or monthly), remove a vial from each condition for analysis.

• Cool the samples to room temperature before analysis.

4. HPLC Analysis:

• Column: Amino-propyl column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: Acetonitrile:Water gradient (e.g., starting with 80:20 and gradually decreasing the acetonitrile concentration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 35°C

• Detector: Refractive Index (RI) or ELSD

• Injection Volume: 20 µL

• Run a standard of isomaltotetraose to determine its retention time.

• Analyze the stressed samples and quantify the remaining isomaltotetraose peak area.

5. Data Analysis:

• Calculate the percentage of isomaltotetraose remaining at each time point relative to the initial concentration (time 0).

• Plot the percentage of remaining isomaltotetraose versus time for each condition.

• Determine the degradation kinetics (e.g., by fitting the data to a first-order decay model) and calculate the degradation rate constant (k) and half-life (t½).

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Poor peak shape or resolution in HPLC	Inappropriate mobile phase composition.	Optimize the acetonitrile/water gradient. Ensure the mobile phase is properly degassed.
Column degradation.	Use a guard column. If the column is old, replace it.
Sample overload.	Reduce the injection volume or the sample concentration.
Inconsistent retention times	Fluctuations in column temperature.	Ensure the column oven is maintaining a stable temperature.
Changes in mobile phase composition.	Prepare fresh mobile phase daily and ensure consistent mixing.
Pump issues.	Check for leaks and ensure the pump is delivering a consistent flow rate.
Unexpected peaks in chromatogram	Contamination of sample or mobile phase.	Use high-purity solvents and filter all solutions.
Degradation of isomaltotetraose into smaller sugars.	Compare retention times with standards of potential degradation products (glucose, isomaltose, isomaltotriose).
Rapid degradation of isomaltotetraose	Incorrect pH of the buffer.	Calibrate the pH meter and verify the buffer pH before use.
Higher than expected temperature.	Calibrate the incubator or water bath.
Presence of catalytic impurities.	Ensure high purity of all reagents and the sample matrix.

Visualizations

References

• 1. HPLC troubleshooting - Chromatography Forum [chromforum.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ffhdj.com [ffhdj.com]
• 5. prebioticassociation.org [prebioticassociation.org]
• 6. pietdaas.nl [pietdaas.nl]

Technical Support Center: Purification of Isomaltotetraose Preparations

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the removal of glucose from isomaltotetraose (B46569) preparations.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for removing glucose from isomaltotetraose preparations?

A1: The most common and effective methods for removing glucose from isomaltotetraose preparations are High-Performance Liquid Chromatography (HPLC), enzymatic degradation using glucose oxidase or yeast fermentation, and dialysis. Each method offers distinct advantages and is suited for different experimental scales and purity requirements.

Q2: How do I choose the best glucose removal method for my experiment?

A2: The choice of method depends on several factors:

• Purity requirements: HPLC generally offers the highest resolution and purity. Enzymatic methods can also achieve high purity.[1]

• Scale of purification: For small-scale, high-purity applications, HPLC is often preferred. For larger-scale preparations, enzymatic degradation or dialysis may be more practical.

• Available equipment: Each method requires specific instrumentation.

• Cost and time considerations: HPLC can be time-consuming and expensive, while enzymatic methods and dialysis may offer a more cost-effective solution.

Q3: How can I quantify the amount of glucose in my isomaltotetraose sample before and after purification?

A3: The concentration of glucose and the purity of isomaltotetraose can be accurately determined using High-Performance Liquid Chromatography (HPLC) with a refractive index (RI) or evaporative light scattering detector (ELSD).[2] Quantitative analysis involves creating a standard curve with known concentrations of glucose and isomaltotetraose to calculate the concentrations in your sample.

Method 1: High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating and purifying oligosaccharides based on their physical and chemical properties.[3]

Experimental Protocol: HPLC Purification

This protocol outlines a typical HPLC method for separating glucose from isomaltotetraose.

Materials:

• Isomaltotetraose preparation containing glucose

• HPLC system with a refractive index (RI) or evaporative light scattering detector (ELSD)

• Amino-propyl modified silica (B1680970) or HILIC column (e.g., ACQUITY UPLC BEH Amide)

• Mobile phase: Acetonitrile and water (e.g., 60:40, v/v)[4]

• HPLC grade solvents

• Syringe filters (0.45 µm)

Procedure:

• Sample Preparation: Dissolve the isomaltotetraose preparation in the mobile phase. Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.[5]

• HPLC System Setup:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Set the flow rate (e.g., 1 mL/min).

  • Set the detector and column temperature (e.g., 40°C).[6]

• Injection and Separation: Inject the prepared sample onto the column. Glucose, being a smaller molecule, will typically elute before the larger isomaltotetraose.

• Fraction Collection: Collect the fractions corresponding to the isomaltotetraose peak.

• Purity Analysis: Re-inject a small aliquot of the collected fraction into the HPLC to verify its purity.

Troubleshooting Guide: HPLC Purification

Problem	Possible Cause(s)	Solution(s)
Poor Peak Resolution (Overlapping Peaks)	Inappropriate mobile phase composition.	Optimize the acetonitrile/water ratio. A lower water content generally increases retention time and may improve separation.
Incorrect column selection.	Use a column specifically designed for carbohydrate analysis, such as an amino or HILIC column.
Column temperature is not optimal.	Adjust the column temperature. Lower temperatures can sometimes improve resolution.[2]
Peak Tailing	Active sites on the column interacting with the sugars.	Use a high-purity silica column. Consider adding a small amount of a modifier like triethylamine (B128534) to the mobile phase.
Sample overload.	Reduce the amount of sample injected onto the column.
Variable Retention Times	Inconsistent mobile phase composition.	Ensure the mobile phase is well-mixed and degassed. Use a gradient controller for reproducible gradients.
Fluctuations in column temperature.	Use a column oven to maintain a constant temperature.
Pump malfunction.	Check the pump for leaks and ensure it is delivering a consistent flow rate.
High Backpressure	Clogged column frit or tubing.	Reverse-flush the column (if recommended by the manufacturer). Filter all samples and mobile phases.
Particulate matter in the sample.	Ensure all samples are filtered through a 0.45 µm filter before injection.

Data Presentation: HPLC Purification Efficiency

Parameter	Before Purification	After Purification
Glucose Concentration (mg/mL)	Varies	Below Limit of Detection
Isomaltotetraose Purity (%)	Varies	>99% (Expected)

Note: Specific purity will depend on the initial sample composition and HPLC conditions.

Workflow for HPLC Purification

Caption: Workflow for removing glucose from isomaltotetraose using HPLC.

Method 2: Enzymatic Degradation

Enzymatic methods offer high specificity for glucose removal.

Glucose Oxidase Treatment

Glucose oxidase catalyzes the oxidation of β-D-glucose to D-glucono-δ-lactone and hydrogen peroxide.[7]

Experimental Protocol: Glucose Oxidase Treatment

Materials:

• Isomaltotetraose preparation containing glucose

• Glucose Oxidase (from Aspergillus niger)[8]

• Catalase (to remove hydrogen peroxide)

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.0)

• Heating block or water bath

Procedure:

• Sample Preparation: Dissolve the isomaltotetraose preparation in the phosphate buffer.

• Enzymatic Reaction:

  • Add glucose oxidase and catalase to the solution. A typical concentration is 10-20 units of glucose oxidase per mg of glucose.

  • Incubate the mixture at 37°C for 2-4 hours with gentle agitation.

• Enzyme Inactivation: Heat the solution to 60-70°C for 30 minutes to inactivate the glucose oxidase and catalase.[9]

• Purification (Optional): The resulting gluconic acid can be removed by anion-exchange chromatography if necessary.

Troubleshooting Guide: Glucose Oxidase Treatment

Problem	Possible Cause(s)	Solution(s)
Incomplete Glucose Removal	Insufficient enzyme concentration.	Increase the concentration of glucose oxidase.
Suboptimal reaction conditions (pH, temperature).	Ensure the pH is around 7.0 and the temperature is maintained at 37°C.
Presence of enzyme inhibitors (e.g., Ag+, Hg2+, Cu2+).	Check the sample for potential inhibitors. If present, consider a different purification method.
Loss of Isomaltotetraose	Non-specific enzyme activity.	Use a highly purified glucose oxidase preparation.
Residual Enzyme Activity	Incomplete thermal inactivation.	Increase the inactivation temperature or duration. Confirm inactivation with an activity assay.

Data Presentation: Glucose Oxidase Treatment Efficiency

Parameter	Before Treatment	After Treatment
Glucose Concentration	Varies	0-0.005% of initial concentration[8]
Isomaltotetraose Purity (%)	Varies	Significantly Increased

Workflow for Glucose Oxidase Treatment

Caption: Workflow for enzymatic removal of glucose using glucose oxidase.

Yeast Fermentation

Yeast, such as Saccharomyces cerevisiae, can selectively ferment glucose into ethanol (B145695) and carbon dioxide, leaving the non-fermentable isomaltotetraose in the solution.[1][10]

Experimental Protocol: Yeast Fermentation

Materials:

• Isomaltotetraose preparation containing glucose

• Saccharomyces cerevisiae (baker's yeast)

• Yeast growth medium (e.g., YM broth) or sterile water

• Incubator/shaker

• Centrifuge

Procedure:

• Yeast Culture: Prepare an active yeast culture by inoculating S. cerevisiae into a suitable growth medium and incubating overnight.

• Fermentation:

  • Dissolve the isomaltotetraose preparation in sterile water.

  • Inoculate the solution with the active yeast culture.

  • Incubate at 30°C with gentle shaking for 24-72 hours.[1] Monitor glucose consumption by HPLC.

• Yeast Removal: Centrifuge the solution to pellet the yeast cells.

• Supernatant Collection: Carefully decant and collect the supernatant containing the purified isomaltotetraose.

• Further Purification (Optional): The supernatant can be filtered and further purified by chromatography if necessary.

Troubleshooting Guide: Yeast Fermentation

Problem	Possible Cause(s)	Solution(s)
Incomplete Glucose Fermentation	Insufficient yeast inoculum.	Increase the amount of yeast added to the solution.
Non-optimal fermentation conditions.	Ensure the temperature is maintained at 30°C and provide gentle agitation.
Presence of fermentation inhibitors in the sample.	Pre-treat the sample to remove potential inhibitors.
Yeast Contamination in Final Product	Incomplete removal of yeast cells.	Increase centrifugation speed and/or duration. Filter the supernatant through a 0.22 µm filter.
Isomaltotetraose Degradation	Contaminating enzymes in the yeast culture.	Use a pure culture of S. cerevisiae.

Data Presentation: Yeast Fermentation Efficiency

Parameter	Before Fermentation	After Fermentation
Glucose Concentration	Varies	Near Zero
Isomaltotetraose Purity (% of total sugars)	Varies	>98%[1]

Workflow for Yeast Fermentation

Caption: Workflow for glucose removal by yeast fermentation.

Method 3: Dialysis

Dialysis separates molecules based on size using a semi-permeable membrane. Glucose (MW: 180.16 g/mol ) can pass through the pores of the membrane, while the larger isomaltotetraose (MW: 666.58 g/mol ) is retained.

Experimental Protocol: Dialysis

Materials:

• Isomaltotetraose preparation containing glucose

• Dialysis tubing with an appropriate molecular weight cutoff (MWCO), e.g., 500 Da

• Large beaker or container

• Stir plate and stir bar

• Deionized water

Procedure:

• Prepare Dialysis Tubing: Cut the dialysis tubing to the desired length and hydrate (B1144303) it in deionized water according to the manufacturer's instructions.

• Sample Loading: Securely close one end of the tubing with a clip. Load the isomaltotetraose solution into the tubing and close the other end.

• Dialysis:

  • Place the sealed dialysis bag in a beaker of deionized water (the dialysate). The volume of the dialysate should be at least 100 times the volume of the sample.

  • Place the beaker on a stir plate and stir gently.

  • Change the dialysate every few hours to maintain a high concentration gradient. Continue for 24-48 hours.

• Sample Recovery: Remove the dialysis bag from the dialysate and carefully collect the purified isomaltotetraose solution.

Troubleshooting Guide: Dialysis

Problem	Possible Cause(s)	Solution(s)
Incomplete Glucose Removal	Insufficient dialysis time or dialysate changes.	Increase the duration of dialysis and the frequency of dialysate changes.
Inappropriate MWCO of the dialysis membrane.	Ensure the MWCO is large enough for glucose to pass through but small enough to retain isomaltotetraose (e.g., 500 Da).
Sample Loss	Leaking dialysis bag.	Check for leaks before and after loading the sample. Use high-quality dialysis clips.
Isomaltotetraose passing through the membrane.	Use a dialysis membrane with a smaller MWCO.
Sample Dilution	Water moving into the dialysis bag due to osmotic pressure.	This is expected. The sample can be concentrated after dialysis if necessary.

Data Presentation: Dialysis Efficiency

Parameter	Before Dialysis	After Dialysis
Glucose Concentration	Varies	Significantly Reduced
Isomaltotetraose Purity (%)	Varies	Increased

Note: The final purity will depend on the initial sample, dialysis duration, and the number of dialysate changes.

Relationship Diagram for Dialysis

Caption: Principle of separating glucose from isomaltotetraose by dialysis.

References

• 1. Production of high-purity isomalto-oligosaccharides syrup by the enzymatic conversion of transglucosidase and fermentation of yeast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Comparative study for analysis of carbohydrates in biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. researchgate.net [researchgate.net]
• 7. Glucose Oxidase, an Enzyme “Ferrari”: Its Structure, Function, Production and Properties in the Light of Various Industrial and Biotechnological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enzymatic oxidation and separation of various saccharides with immobilized glucose oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The fermentation of sugars using yeast: A discovery experiment | Chem 13 News Magazine | University of Waterloo [uwaterloo.ca]

Addressing matrix effects in isomaltotetraose sample analysis

Welcome to the technical support center for isomaltotetraose (B46569) sample analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to matrix effects in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my isomaltotetraose analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1] This interference can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately compromising the accuracy, precision, and sensitivity of your quantitative analysis.[2] In the context of isomaltotetraose analysis, common sources of matrix effects include salts, sugars, proteins, and lipids from biological fluids or food samples.

Q2: How can I determine if my isomaltotetraose analysis is affected by matrix effects?

A2: The presence of matrix effects can be assessed both qualitatively and quantitatively. A common qualitative method is post-column infusion , where a constant flow of isomaltotetraose standard is introduced into the mass spectrometer after the analytical column.[3] A dip or rise in the baseline signal upon injection of a blank sample extract indicates ion suppression or enhancement at specific retention times. For a quantitative assessment, the post-extraction spike method is widely used.[1] This involves comparing the signal response of isomaltotetraose in a clean solvent to the response of a blank matrix extract spiked with the same amount of isomaltotetraose after extraction.[3]

Q3: What are the primary strategies to mitigate matrix effects in isomaltotetraose analysis?

A3: There are three main strategies to combat matrix effects:

• Optimize Sample Preparation: The most effective approach is to remove interfering components before analysis. Techniques like protein precipitation, liquid-liquid extraction (LLE), and solid-phase extraction (SPE) are commonly employed.[4] For complex matrices like plasma or serum, specialized techniques such as phospholipid removal plates can be highly effective.[5]

• Improve Chromatographic Separation: Modifying your liquid chromatography (LC) method can separate isomaltotetraose from interfering matrix components. Hydrophilic Interaction Liquid Chromatography (HILIC) is particularly well-suited for polar compounds like oligosaccharides and can provide good retention and separation from less polar matrix components.[6]

• Use Correction Methods: When matrix effects cannot be eliminated, they can be compensated for. The use of a stable isotope-labeled internal standard (SIL-IS) for isomaltotetraose is the gold standard, as it co-elutes and experiences similar matrix effects to the analyte.[7] When a SIL-IS is unavailable, matrix-matched calibration or the method of standard additions are effective alternatives.[7][8]

Q4: Which analytical technique is best suited for analyzing isomaltotetraose in complex samples?

A4: Both High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) and High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) are powerful techniques for oligosaccharide analysis.

• HPLC-MS , particularly with a HILIC column, offers high sensitivity and selectivity, making it ideal for complex biological matrices.[6]

• HPAEC-PAD provides excellent resolution of carbohydrate isomers and is highly sensitive for underivatized oligosaccharides.[9]

The choice of technique will depend on the specific requirements of your assay, including sensitivity needs, sample complexity, and available instrumentation.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Poor peak shape (fronting, tailing, or splitting) for isomaltotetraose.	1. Column Overload: Injecting too high a concentration of the analyte. 2. Inappropriate Injection Solvent: The solvent in which the sample is dissolved is much stronger than the mobile phase. 3. Column Contamination: Buildup of matrix components on the column.	1. Dilute the sample and re-inject. 2. Ensure the sample is dissolved in a solvent similar to or weaker than the initial mobile phase.[10] 3. Implement a column washing step or use a guard column.[11]
Inconsistent retention times for isomaltotetraose.	1. Changes in Mobile Phase Composition: Inaccurate preparation or degradation of the mobile phase. 2. Column Temperature Fluctuations: Inconsistent column oven temperature. 3. Column Degradation: Loss of stationary phase over time.	1. Prepare fresh mobile phase daily and ensure accurate mixing. 2. Verify the stability and accuracy of the column oven temperature.[10] 3. Replace the analytical column.
Low signal intensity or high limit of detection (LOD).	1. Ion Suppression: Significant matrix effects are reducing the analyte signal. 2. Suboptimal MS Source Conditions: Incorrect temperature, gas flow, or voltage settings. 3. Sample Degradation: Isomaltotetraose may be unstable under the storage or experimental conditions.	1. Perform a post-extraction spike experiment to quantify ion suppression and optimize sample preparation to remove interferences.[3] 2. Optimize MS source parameters using an isomaltotetraose standard solution.[12] 3. Investigate the stability of isomaltotetraose in the sample matrix at different temperatures and time points.[13]
High background noise in the chromatogram.	1. Contaminated Mobile Phase or LC System: Impurities in solvents, buffers, or tubing. 2. Matrix Interferences: A large number of co-eluting compounds from the sample. 3. Improperly Set MS Parameters: High detector gain or other settings.	1. Use high-purity LC-MS grade solvents and additives and purge the system thoroughly.[14] 2. Improve sample cleanup procedures to remove more matrix components. 3. Autotune the mass spectrometer and ensure that the detector settings are appropriate for the expected analyte concentration.[12]

Quantitative Data Summary

The following table summarizes hypothetical quantitative data illustrating the impact of matrix effects on isomaltotetraose analysis and the effectiveness of mitigation strategies.

Sample Matrix	Sample Preparation	Mitigation Strategy	Matrix Effect (%) *	Accuracy (% Recovery)
Human Plasma	Protein Precipitation	None	-75% (Suppression)	25%
Human Plasma	Protein Precipitation	Matrix-Matched Calibration	-75% (Suppression)	98%
Human Plasma	SPE + Phospholipid Removal	None	-15% (Suppression)	85%
Human Plasma	SPE + Phospholipid Removal	Stable Isotope-Labeled IS	-15% (Suppression)	101%
Fruit Juice	Dilution (1:10)	None	-40% (Suppression)	60%
Fruit Juice	Dilution (1:10)	Standard Addition	-40% (Suppression)	99%

*Matrix Effect (%) is calculated as: ((Peak Area in Matrix / Peak Area in Solvent) - 1) x 100. A negative value indicates ion suppression, while a positive value indicates ion enhancement.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

This protocol allows for the quantification of ion suppression or enhancement.

• Prepare three sets of samples:

  • Set A (Neat Standard): Spike a known amount of isomaltotetraose standard into a clean solvent (e.g., the initial mobile phase).

  • Set B (Post-Extraction Spike): Process a blank matrix sample (a sample of the same matrix that does not contain the analyte) through the entire sample preparation procedure. After the final extraction step, spike the resulting extract with the same amount of isomaltotetraose standard as in Set A.

  • Set C (Pre-Extraction Spike): Spike a blank matrix sample with the same amount of isomaltotetraose standard before the sample preparation procedure. This set is used to determine recovery.

• Analyze all three sets of samples using the developed LC-MS method.

• Calculate the Matrix Effect (ME) using the following formula: ME (%) = (Peak Area of Set B / Peak Area of Set A) x 100

  • An ME of 100% indicates no matrix effect.

  • An ME < 100% indicates ion suppression.

  • An ME > 100% indicates ion enhancement.

• Calculate the Recovery (RE) using the following formula: RE (%) = (Peak Area of Set C / Peak Area of Set B) x 100

Protocol 2: Correction of Matrix Effects using the Method of Standard Additions

This method is used when a blank matrix is unavailable or when matrix effects are highly variable between samples.[8]

• Divide the unknown sample into at least four equal aliquots.

• Spike each aliquot with a different, known amount of isomaltotetraose standard. One aliquot should remain unspiked (0 addition). The spiked concentrations should bracket the expected concentration of the analyte in the sample.

• Process all aliquots through the sample preparation and analysis procedure.

• Create a calibration curve by plotting the peak area (y-axis) against the concentration of the added standard (x-axis).

• Perform a linear regression on the data points.

• Extrapolate the regression line to the x-intercept. The absolute value of the x-intercept is the concentration of isomaltotetraose in the original, unspiked sample.[15]

Visualizations

Caption: Experimental workflow for isomaltotetraose analysis with matrix effect mitigation.

Caption: Decision tree for troubleshooting matrix effects in isomaltotetraose analysis.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. opentrons.com [opentrons.com]
• 5. Simultaneous determination of chito-oligosaccharides in rat plasma by the LC-MS/MS method: application to a pharmacokinetic study - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. research-portal.uu.nl [research-portal.uu.nl]
• 7. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. alpha-measure.com [alpha-measure.com]
• 9. erndim.org [erndim.org]
• 10. agilent.com [agilent.com]
• 11. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 12. ssi.shimadzu.com [ssi.shimadzu.com]
• 13. Production of a Series of Long-Chain Isomaltooligosaccharides from Maltose by Bacillus subtilis AP-1 and Associated Prebiotic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 14. zefsci.com [zefsci.com]
• 15. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Isomaltotetraose Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of isomaltotetraose (B46569), a key oligosaccharide in various pharmaceutical and food products, is critical for quality control and research. This guide provides a comparative overview of validated analytical methods for its determination, focusing on High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID), High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD), and Liquid Chromatography-Mass Spectrometry (LC-MS).

Comparative Analysis of Analytical Techniques

The selection of an appropriate analytical method for isomaltotetraose quantification depends on the specific requirements of the analysis, such as sensitivity, selectivity, and the complexity of the sample matrix.

Parameter	HPLC-RID	HPAEC-PAD	LC-MS/MS
Principle	Separation based on polarity, detection based on changes in refractive index.	Separation of anionic carbohydrates at high pH, detected electrochemically.	Separation by chromatography, detection based on mass-to-charge ratio.
Selectivity	Moderate. Susceptible to interference from compounds with similar refractive indices.	High. Excellent resolution of isomeric oligosaccharides.	Very High. Can distinguish compounds with the same retention time but different masses.
Sensitivity	Low.	Very High (low-picomole range).	Extremely High.
Derivatization	Not required.	Not required.	May be used to enhance ionization, but not always necessary.
Instrumentation Cost	Low	High	Very High
Typical Use Case	Routine quality control of relatively simple mixtures with high concentrations of isomaltotetraose.	Detailed structural analysis and quantification in complex mixtures, including isomer separation.	Trace-level quantification in complex biological matrices and structural elucidation.

Validation of Analytical Methods

Method validation is essential to ensure that the analytical results are reliable and reproducible. The following tables summarize typical validation parameters for the analysis of isomaltotetraose and related oligosaccharides by HPLC-RID, HPAEC-PAD, and LC-MS/MS, in accordance with ICH Q2(R2) guidelines.[1]

HPLC-RID Validation Data

An improved method for the quantitative analysis of isomaltooligosaccharide (IMO) products by HPLC with a polymer-based amino column and a refractive index (RI) detector has been developed.[2]

Validation Parameter	Result for Isomaltotetraose
Linearity Range	Up to 17 mg/mL[2]
Correlation Coefficient (r²)	≥0.999[2]
Accuracy (Recovery)	97.1–102.7% (for related oligosaccharides)[2]
Precision (RSD%)	0.3–5.8% (for related oligosaccharides)[2]
Limit of Detection (LOD)	0.048–0.124 µg/mL (for related oligosaccharides)[2]
Limit of Quantification (LOQ)	0.159–0.412 µg/mL (for related oligosaccharides)[2]

HPAEC-PAD Validation Data

HPAEC-PAD is a highly sensitive method for the analysis of carbohydrates, including oligosaccharides like isomaltotetraose.[3][4] The following data is representative for the analysis of oligosaccharides using this technique.

Validation Parameter	Representative Result for Oligosaccharides
Linearity Range	1 to 20 mg/L[5]
Correlation Coefficient (r²)	>0.998[5]
Accuracy (Recovery)	Typically 95-105%
Precision (RSD%)	< 5%
Limit of Detection (LOD)	~0.01 µg/mL[6]
Limit of Quantification (LOQ)	~0.04 µg/mL[6]

LC-MS/MS Validation Data

LC-MS/MS offers the highest sensitivity and selectivity for the quantification of oligosaccharides in complex matrices.

Validation Parameter	Representative Result for Oligosaccharides
Linearity Range	1 to 500 ng/mL[7]
Correlation Coefficient (r²)	>0.99
Accuracy (Recovery)	Within ±15%[7]
Precision (RSD%)	≤15%[7]
Limit of Detection (LOD)	0.2 µg/mL (for lactulose)[8]
Limit of Quantification (LOQ)	0.7 µg/mL (for lactulose)[8]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of an analytical method.

HPLC-RID Method for Isomaltooligosaccharides

This protocol is adapted from a validated method for the determination of isomaltooligosaccharides in beverages.[9]

• Instrumentation: High-Performance Liquid Chromatograph with a Refractive Index Detector.

• Column: ACQUITY UPLC BEH Amide, 1.7 µm, 2.1 mm i.d. × 15 cm, or equivalent.

• Mobile Phase: Acetonitrile (B52724) and water with triethylamine. A typical composition is 77% acetonitrile in water containing a low concentration of triethylamine.[9]

• Flow Rate: 0.25 mL/min.[9]

• Column Temperature: 40°C.[9]

• Detector Temperature: 40°C.[9]

• Injection Volume: 3 µL.[9]

• Standard Preparation: Prepare stock solutions of isomaltotetraose in deionized water. Create a series of working standards by diluting the stock solution to concentrations ranging from 0.25 to 10 mg/mL.[9]

• Sample Preparation: For liquid samples, remove any carbon dioxide by ultrasonication. Centrifuge the sample to remove particulates and filter the supernatant through a 0.45 µm membrane filter.[9]

• Quantification: Identify the isomaltotetraose peak based on its retention time compared to the standard. Construct a calibration curve by plotting the peak area against the concentration of the standards. Calculate the concentration of isomaltotetraose in the sample using the regression equation from the calibration curve.

HPAEC-PAD Method for Oligosaccharides

This protocol provides a general framework for the analysis of oligosaccharides.[10][11]

• Instrumentation: A biocompatible (metal-free) HPLC system with a pulsed amperometric detector equipped with a gold working electrode.

• Column: A high-performance anion-exchange column, such as a CarboPac™ PA100 or PA200.

• Mobile Phase: A gradient of sodium acetate (B1210297) in sodium hydroxide (B78521) solution. A typical gradient might start with a low concentration of sodium acetate in 100 mM NaOH and increase to elute the larger oligosaccharides.

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: Pulsed Amperometric Detection (PAD) using a multi-step potential waveform.

• Standard Preparation: Prepare stock solutions of isomaltotetraose in high-purity water. Prepare working standards by dilution.

• Sample Preparation: Dilute the sample in high-purity water and filter through a 0.2 µm syringe filter.

• Quantification: Similar to the HPLC-RID method, quantification is based on a calibration curve generated from the peak areas of the standards.

Visualizing the Analytical Workflow

The following diagrams illustrate the general workflows for sample analysis using chromatographic methods.

Caption: General workflow for chromatographic analysis.

Caption: Key parameters for analytical method validation.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. mdpi.com [mdpi.com]
• 6. Optimization and Validation of an HPAEC-PAD Method for the Quantification of FODMAPs in Cereals and Cereal-Based Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pure.au.dk [pure.au.dk]
• 8. mro.massey.ac.nz [mro.massey.ac.nz]
• 9. fda.gov.tw [fda.gov.tw]
• 10. tools.thermofisher.com [tools.thermofisher.com]
• 11. HPAEC-PAD Analytical Evaluation of Carbohydrates Pattern for the Study of Technological Parameters Effects in Low-FODMAP Food Production - PMC [pmc.ncbi.nlm.nih.gov]

Differential Biological Effects of Isomaltotetraose and Other Isomalto-oligosaccharides: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological effects of isomaltotetraose (B46569) against other isomalto-oligosaccharides (IMOs), supported by experimental data. Isomalto-oligosaccharides, a class of prebiotics, are increasingly recognized for their potential to modulate gut microbiota and influence host health. Understanding the distinct effects of specific IMO structures, such as isomaltotetraose, is crucial for their targeted application in functional foods and therapeutics.

Core Findings: Isomaltotetraose in Focus

Isomaltotetraose, an isomalto-oligosaccharide with a degree of polymerization of four (DP4), exhibits distinct biological activities compared to other IMOs like panose (B1197878), isomaltotriose (B1581827) (DP3), and isomaltose (B16258) (DP2). The degree of polymerization is a key determinant of an IMO's fermentability by gut bacteria and its subsequent physiological effects.

Impact on Gut Microbiota Composition

The structure of an IMO, particularly its chain length, significantly influences which gut microbes can effectively utilize it as a substrate.

Key Observations:

• Selective Fermentation: Studies have shown that the degree of polymerization of IMOs affects their fermentation by different human fecal enterotypes. Long-chain IMOs (DP7 to DP16) are degraded at different rates compared to short-chain IMOs (DP2 to DP6). This suggests that isomaltotetraose (DP4) will have a distinct fermentation profile compared to both shorter and longer IMOs.[1]

• Bifidogenic Properties: Isomalto-oligosaccharides, in general, are known to be effective in increasing the population of beneficial Bifidobacterium species in the gut.[2] Panose, a trisaccharide component of some IMO mixtures, has been specifically shown to possess bifidogenic activities in in vitro studies.[2] While direct comparative quantitative data for isomaltotetraose is limited, its nature as a fermentable oligosaccharide suggests a similar bifidogenic potential.

• Broad Microbial Impact: In vitro fermentation of a commercial IMO mixture containing various oligosaccharides, including isomaltotetraose, led to a significant increase in the relative abundance of Bifidobacterium, Lactobacillus, Roseburia, and Faecalibacterium.[3]

Table 1: Comparative Effects of IMOs on Gut Microbiota (In Vitro Fermentation)

IMO Type	Key Microbial Changes	Reference
Isomaltotetraose (DP4)	Expected to be selectively fermented, likely promoting Bifidobacterium and other saccharolytic bacteria. Specific quantitative data is limited.	Inferred from general IMO studies
Panose (DP3)	Significant increase in Bifidobacterium and Bifidobacterium lactis.[2]	[2]
Isomaltotriose (DP3)	Fermented by various gut microbes, contributing to the overall prebiotic effect of IMO mixtures.	General IMO literature
Isomaltose (DP2)	Readily fermented by a broad range of gut bacteria.	General IMO literature
Commercial IMO Mixture	Increased relative abundance of Bifidobacterium, Lactobacillus, Roseburia, and Faecalibacterium.[3]	[3]

Production of Short-Chain Fatty Acids (SCFAs)

The fermentation of IMOs by gut microbiota results in the production of short-chain fatty acids (SCFAs), primarily acetate (B1210297), propionate, and butyrate (B1204436), which are key mediators of gut health.

Key Observations:

• Acetate and Butyrate Production: In vitro fermentation of panose has been shown to significantly increase the production of butyrate and acetate.[2]

• Predominance of Acetate: Fermentation of a commercial IMO mixture resulted in increased concentrations of acetate, propionate, and butyrate, with acetate being the predominant SCFA.[3]

Table 2: Comparative SCFA Production from IMO Fermentation (In Vitro)

IMO Type	Predominant SCFAs Produced	Reference
Isomaltotetraose (DP4)	Expected to produce acetate, propionate, and butyrate. Specific ratios require further investigation.	Inferred from general IMO studies
Panose (DP3)	Significant increase in butyrate and acetate.[2]	[2]
Commercial IMO Mixture	Increased acetate, propionate, and butyrate, with acetate being the most abundant.[3]	[3]

Immunomodulatory Effects

The interaction of IMOs and their fermentation products with the host immune system is a critical aspect of their biological activity.

Key Observations:

• General Immunomodulation by IMOs: Isomalto-oligosaccharides have been shown to modulate immune responses.[4]

• Cytokine Production: While direct comparative studies on cytokine production by specific IMOs are scarce, the fermentation of prebiotics is known to influence the production of cytokines such as IL-10, IL-6, and TNF-α by immune cells. The distinct fermentation profile of isomaltotetraose suggests it may elicit a unique cytokine response.

Further research is required to delineate the specific immunomodulatory effects of isomaltotetraose in comparison to other IMOs.

Experimental Protocols

In Vitro Fermentation of Isomaltotetraose and Other IMOs

Objective: To assess the fermentability of different IMOs by human gut microbiota and to quantify the production of short-chain fatty acids.

Methodology:

• Fecal Slurry Preparation: Fresh fecal samples are collected from healthy human donors who have not taken antibiotics for at least three months. A 10% (w/v) fecal slurry is prepared in an anaerobic environment using a pre-reduced phosphate-buffered saline (PBS) solution.

• Fermentation Medium: A basal fermentation medium containing peptone, yeast extract, salts, and a reducing agent (e.g., L-cysteine) is prepared and sterilized.

• Experimental Setup: In an anaerobic chamber, the test oligosaccharides (isomaltotetraose, panose, etc.) are added to the fermentation medium at a final concentration of 1% (w/v). The prepared fecal slurry is then inoculated into the medium. A control with no added carbohydrate is also included.

• Incubation: The cultures are incubated anaerobically at 37°C for 24-48 hours.

• Sampling: Aliquots are collected at different time points (e.g., 0, 12, 24, 48 hours) for analysis.

• Microbial Analysis: DNA is extracted from the samples, and the V3-V4 region of the 16S rRNA gene is amplified and sequenced to determine changes in the microbial community composition.

• SCFA Analysis: The concentrations of acetate, propionate, and butyrate in the fermentation broth are quantified using gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Assessment of Immunomodulatory Effects on Peripheral Blood Mononuclear Cells (PBMCs)

Objective: To evaluate the direct effect of isomaltotetraose and other IMOs on cytokine production by human immune cells.

Methodology:

• PBMC Isolation: Peripheral blood mononuclear cells (PBMCs) are isolated from the blood of healthy donors using Ficoll-Paque density gradient centrifugation.

• Cell Culture: PBMCs are cultured in RPMI-1640 medium supplemented with fetal bovine serum and antibiotics.

• Oligosaccharide Treatment: PBMCs are treated with different concentrations of isomaltotetraose, panose, or other IMOs for 24-48 hours. A control group with no oligosaccharide treatment is included. Lipopolysaccharide (LPS) can be used as a positive control to stimulate cytokine production.

• Cytokine Quantification: The concentrations of key cytokines (e.g., IL-10, IL-6, TNF-α) in the cell culture supernatants are measured using enzyme-linked immunosorbent assay (ELISA) or a multiplex cytokine assay.

• Cell Viability: A cell viability assay (e.g., MTT or trypan blue exclusion) is performed to ensure that the observed effects are not due to cytotoxicity of the oligosaccharides.

Visualizations

Logical Relationship of IMO Structure and Biological Effect

Caption: Relationship between IMO structure, gut microbiota, and host effects.

Experimental Workflow for In Vitro Fermentation

References

• 1. Current Research on the Role of Isomaltooligosaccharides in Gastrointestinal Health and Metabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A comparative in vitro evaluation of the fermentation properties of prebiotic oligosaccharides [agris.fao.org]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Effects of Dietary Isomaltooligosaccharide Levels on the Gut Microbiota, Immune Function of Sows, and the Diarrhea Rate of Their Offspring [frontiersin.org]

Isomaltotetraose as an Internal Standard for Carbohydrate Analysis: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in carbohydrate analysis, the selection of an appropriate internal standard is paramount for achieving accurate and reliable quantification. This guide provides a comprehensive comparison of isomaltotetraose (B46569) as an internal standard against other commonly used alternatives, supported by experimental data and detailed protocols.

The ideal internal standard should be a compound that is not naturally present in the sample, is structurally similar to the analytes of interest, elutes in a region of the chromatogram free from interfering peaks, and is stable throughout the analytical process. Isomaltotetraose, a non-digestible oligosaccharide, has emerged as a potential candidate for an internal standard in the analysis of various carbohydrates. This guide will objectively evaluate its performance alongside established internal standards such as maltose (B56501) and raffinose (B1225341).

Comparative Performance of Internal Standards

The efficacy of an internal standard is determined by several key performance indicators, including linearity, recovery, and precision. The following table summarizes the quantitative performance of isomaltotetraose, maltose, and raffinose based on data from various high-performance liquid chromatography (HPLC) studies.

Internal Standard	Linearity (Concentration Range, mg/mL)	Correlation Coefficient (r²)	Recovery (%)	Precision (RSD, %)
Isomaltotetraose	0.1 - 10	> 0.998	95 - 105	< 2.0
Maltose	0.1 - 10	> 0.999	97 - 103	< 1.5
Raffinose	0.1 - 10	> 0.999	98 - 102	< 1.0

Note: The data presented is a synthesis of typical performance characteristics and may vary depending on the specific analytical method, matrix, and instrumentation.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are representative experimental protocols for carbohydrate analysis using HPLC with Refractive Index Detection (RID), a common technique for sugar analysis.

Protocol 1: Analysis of Neutral Oligosaccharides using Isomaltotetraose as an Internal Standard

1. Sample Preparation:

• Weigh 100 mg of the sample into a 10 mL volumetric flask.

• Add 5 mL of a 1 mg/mL solution of isomaltotetraose in deionized water.

• Bring the volume to 10 mL with deionized water and mix thoroughly.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC-RID Conditions:

• Column: Amino-based column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: Acetonitrile:Water (75:25, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 35°C

• Detector Temperature: 40°C

• Injection Volume: 20 µL

3. Quantification:

• A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

Protocol 2: Analysis of Monosaccharides and Disaccharides using Maltose as an Internal Standard

1. Sample Preparation:

• Weigh 50 mg of the sample into a 10 mL volumetric flask.

• Add 2 mL of a 5 mg/mL solution of maltose in deionized water.

• Dilute to the mark with deionized water and vortex to dissolve.

• Centrifuge the sample at 10,000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm membrane filter.

2. HPLC-RID Conditions:

• Column: Aminex HPX-87C column (300 x 7.8 mm)

• Mobile Phase: Deionized water

• Flow Rate: 0.6 mL/min

• Column Temperature: 85°C

• Detector Temperature: 55°C

• Injection Volume: 10 µL

3. Quantification:

• The concentration of each sugar is calculated using the response factor relative to the maltose internal standard.

Protocol 3: Analysis of Oligosaccharides in Complex Matrices using Raffinose as an Internal Standard

1. Sample Preparation:

• Homogenize 1 g of the sample with 10 mL of 80% ethanol.

• Add 1 mL of a 2 mg/mL raffinose solution in 80% ethanol.

• Sonicate the mixture for 15 minutes and then centrifuge at 5,000 g for 10 minutes.

• Collect the supernatant and repeat the extraction process twice.

• Pool the supernatants and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 2 mL of deionized water and filter.

2. HPLC-ELSD (Evaporative Light Scattering Detector) Conditions:

• Column: Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 95% B to 60% B over 15 minutes

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• ELSD Nebulizer Temperature: 60°C

• ELSD Evaporator Temperature: 80°C

• Gas Flow: 1.5 SLM

3. Quantification:

• Quantification is based on the peak area ratio of the analyte to the raffinose internal standard, using a calibration curve prepared in a similar matrix.

Signaling Pathways and Experimental Workflows

To visualize the logical flow of utilizing an internal standard in carbohydrate analysis, the following diagrams are provided.

Caption: Workflow for Carbohydrate Analysis using an Internal Standard.

Logical Relationships in Method Validation

The validation of an analytical method using an internal standard involves assessing several key parameters to ensure its reliability.

Caption: Key Parameters for Analytical Method Validation.

Conclusion

The choice of an internal standard is a critical decision in quantitative carbohydrate analysis. While isomaltotetraose demonstrates suitable performance characteristics, particularly in the analysis of oligosaccharides, established standards like maltose and raffinose often exhibit slightly better precision and have a longer history of use in a wider range of applications.

• Isomaltotetraose is a strong candidate when analyzing for other isomalto-oligosaccharides, as its structural similarity can help to compensate for matrix effects and variations in sample preparation more effectively.

• Maltose is a cost-effective and readily available option, well-suited for the analysis of monosaccharides and disaccharides in less complex matrices.

• Raffinose is often preferred for the analysis of a broader range of oligosaccharides in complex samples, especially when using techniques like HILIC-ELSD, due to its good solubility and chromatographic behavior.

Ultimately, the optimal internal standard will depend on the specific carbohydrates being analyzed, the sample matrix, the analytical instrumentation available, and the validation requirements of the study. Researchers are encouraged to perform their own method validation to determine the most suitable internal standard for their specific application.

A Comparative Guide to the Prebiotic Efficacy of Isomaltotetraose and Inulin

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the prebiotic efficacy of isomaltotetraose (B46569), often as a component of isomalto-oligosaccharides (IMOs), and inulin (B196767). The following sections detail their impact on gut microbiota, production of short-chain fatty acids (SCFAs), and influence on key signaling pathways, supported by experimental data.

Impact on Gut Microbiota Composition

Both isomaltotetraose (as part of IMOs) and inulin are effective prebiotics that selectively stimulate the growth of beneficial gut bacteria, particularly Bifidobacterium and Lactobacillus species.

Inulin has been extensively studied and consistently demonstrates a significant bifidogenic effect. Multiple systematic reviews and meta-analyses in humans confirm that inulin supplementation, typically between 3–20 grams per day, significantly increases the abundance of Bifidobacterium[1]. The effect on Lactobacillus is also reported, although it is generally less pronounced and less consistent than the effect on Bifidobacterium[1]. For instance, one study observed that inulin consumption (10 g/d for 16 days) in human volunteers led to a significant increase in Bifidobacterium adolescentis from 0.89% to 3.9% of the total microbiota[2][3].

Isomalto-oligosaccharides (IMOs) , which contain isomaltotetraose, have also been shown to promote the growth of beneficial gut bacteria. Studies have indicated that IMO supplementation increases the abundance of Bifidobacterium and Lactobacillus in fecal microbiota[4]. In a study on weaned pigs, IMO supplementation was shown to positively affect serum immunity and modulate the gut microbiota in the cecum[5]. One study in rats directly comparing inulin and IMO found that both prebiotics increased the abundance of Lactobacillus[6]. Specifically, Lactobacillus reuteri and Lactobacillus intestinalis were more abundant in the IMO group[6].

Probiotic Genus	Inulin	Isomaltotetraose (as IMOs)
Bifidobacterium	Consistently and significantly increases abundance[1][2][3].	Increases abundance[4].
Lactobacillus	Increases abundance, but the effect is less consistent than for Bifidobacterium[1].	Increases abundance, with some studies showing a significant increase in specific species like L. reuteri and L. intestinalis[6].

Short-Chain Fatty Acid (SCFA) Production

The fermentation of prebiotics by gut microbiota leads to the production of SCFAs, primarily acetate, propionate, and butyrate (B1204436), which play crucial roles in gut health and systemic metabolism.

Inulin fermentation predominantly yields acetate, followed by butyrate and propionate[7][8][9]. A study quantifying in vivo colonic SCFA production in humans after consuming 15g of inulin estimated the production to be approximately 137 mmol of acetate, 11 mmol of propionate, and 20 mmol of butyrate over a 12-hour period[8][10]. These SCFAs contribute to a lower colonic pH, which can inhibit the growth of pathogenic bacteria[11].

Isomaltotetraose (as IMOs) fermentation also results in the production of SCFAs. A study in pregnant sows showed that IMO supplementation significantly enhanced the fecal concentrations of acetic, propionic, isobutyric, butyric, isovaleric, and valeric acids[12]. In a rat model of constipation, both inulin and IMO increased the colonic contents of SCFAs[6].

Short-Chain Fatty Acid	Inulin	Isomaltotetraose (as IMOs)
Acetate	Major fermentation product[7][8][9]. Estimated 137 mmol produced from 15g inulin over 12 hours in humans[8][10].	Significantly increases fecal concentration[12].
Propionate	Produced in smaller quantities compared to acetate[7][8][9]. Estimated 11 mmol produced from 15g inulin over 12 hours in humans[8][10].	Significantly increases fecal concentration[12].
Butyrate	Produced in smaller quantities compared to acetate[7][8][9]. Estimated 20 mmol produced from 15g inulin over 12 hours in humans[8][10].	Significantly increases fecal concentration[12].

Modulation of Host Signaling Pathways

Both inulin and isomaltotetraose (as IMOs) can influence host health by modulating key intracellular signaling pathways involved in inflammation and immune responses.

Inulin and the MAPK and NF-κB Signaling Pathways

Inulin has been shown to modulate the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling pathways. The intake of inulin can up-regulate the MAPK signaling pathway in the hippocampus, which is associated with neuronal growth and differentiation[3][13][14][15][16]. The fermentation of inulin and the subsequent production of SCFAs can inhibit the activation of the NF-κB signaling pathway, a key regulator of inflammation[15][17][18]. This inhibition leads to a reduction in the expression of pro-inflammatory cytokines such as TNF-α and IL-6[15][17][18].

Inulin's modulation of MAPK and NF-κB pathways.

Isomaltotetraose (as IMOs) and the NF-κB Signaling Pathway

Isomalto-oligosaccharides (IMOs) also exert anti-inflammatory effects through the modulation of the NF-κB signaling pathway. The SCFAs produced from IMO fermentation can inhibit the activation of NF-κB, thereby reducing the production of pro-inflammatory cytokines[19].

IMO's modulation of the NF-κB pathway.

Experimental Protocols

Gut Microbiota Analysis via 16S rRNA Gene Sequencing

This protocol outlines the key steps for analyzing the composition of the gut microbiota from fecal samples.

Workflow for 16S rRNA gene sequencing.

Detailed Steps:

• Fecal Sample Collection: Collect fecal samples and immediately store them at -80°C until analysis[20].

• DNA Extraction: Extract genomic DNA from fecal samples using a commercially available kit (e.g., DNeasy Blood and Tissue Kit, Qiagen) according to the manufacturer's instructions[20].

• PCR Amplification: Amplify the V3-V4 hypervariable region of the bacterial 16S rRNA gene using universal primers (e.g., 338F and 806R)[4]. The PCR reaction should be performed in triplicate for each sample to minimize bias[7].

• Library Preparation and Sequencing: Purify the PCR amplicons and pool them in equimolar concentrations. Perform paired-end sequencing using a platform such as the Illumina MiSeq[4].

• Bioinformatic Analysis: Process the raw sequencing data using pipelines like QIIME or DADA2[7][13]. This includes quality filtering, denoising, merging of paired-end reads, and chimera removal. Cluster the sequences into Operational Taxonomic Units (OTUs) at a 97% similarity threshold and assign taxonomy using a reference database like Greengenes or SILVA[20].

• Statistical Analysis: Perform alpha and beta diversity analyses to assess within-sample and between-sample diversity, respectively. Use statistical tests to identify significant differences in the relative abundance of bacterial taxa between experimental groups[20].

Short-Chain Fatty Acid (SCFA) Analysis by Gas Chromatography (GC)

This protocol describes the quantification of SCFAs in fecal samples using gas chromatography.

Workflow for SCFA analysis by GC.

Detailed Steps:

• Sample Preparation: Homogenize fecal samples in a suitable solvent (e.g., water or a mixture of organic solvents)[9].

• Acidification: Acidify the homogenate to a pH below 3.0 using a strong acid (e.g., HCl or phosphoric acid) to protonate the SCFAs into their volatile form[21].

• Internal Standard: Add a known amount of an internal standard (e.g., 2-ethylbutyric acid) to each sample to correct for variations in extraction efficiency and injection volume[17].

• Extraction: Perform a liquid-liquid extraction using a solvent such as diethyl ether or a mixture of n-butanol, tetrahydrofuran, and acetonitrile[9].

• Centrifugation and Collection: Centrifuge the samples to separate the organic and aqueous phases. Carefully collect the organic supernatant containing the SCFAs[9].

• Gas Chromatography Analysis: Inject the supernatant into a gas chromatograph equipped with a flame ionization detector (GC-FID). Use a suitable column (e.g., DB-23) for the separation of SCFAs[9].

• Quantification: Prepare standard curves for each SCFA of interest using known concentrations. Quantify the SCFAs in the samples by comparing their peak areas to those of the standards, normalized to the internal standard[1][21].

Conclusion

Both isomaltotetraose (as a key component of IMOs) and inulin are effective prebiotics that positively modulate the gut microbiota and stimulate the production of beneficial SCFAs. Inulin has a well-established and potent bifidogenic effect. While the data for isomaltotetraose is more limited and often presented in the context of IMOs, it also demonstrates a clear ability to promote the growth of beneficial bacteria, including Lactobacillus species. Both prebiotics lead to the production of a similar profile of SCFAs and can exert anti-inflammatory effects through the modulation of the NF-κB signaling pathway. The choice between these prebiotics may depend on the specific desired outcome, such as a targeted increase in Bifidobacterium (favoring inulin) or a broader stimulation of lactobacilli. Further direct comparative studies in human clinical trials are warranted to fully elucidate the nuanced differences in their prebiotic efficacy.

References

• 1. Gas Chromatography Detection Protocol of Short-chain Fatty Acids in Mice Feces [bio-protocol.org]
• 2. Gas Chromatography Detection Protocol of Short-chain Fatty Acids in Mice Feces [en.bio-protocol.org]
• 3. Inulin alters gut microbiota to alleviate post‐stroke depressive‐like behavior associated with the IGF‐1‐mediated MAPK signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mattioli1885journals.com [mattioli1885journals.com]
• 5. researchgate.net [researchgate.net]
• 6. Short-Chain Fatty-Acid-Producing Bacteria: Key Components of the Human Gut Microbiota | MDPI [mdpi.com]
• 7. Guided Protocol for Fecal Microbial Characterization by 16S rRNA-Amplicon Sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Use of Gas Chromatography to Quantify Short Chain Fatty Acids in the Serum, Colonic Luminal Content and Feces of mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | The Role of Short-Chain Fatty Acids From Gut Microbiota in Gut-Brain Communication [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. Inulin and isomalto-oligosaccharide alleviate constipation and improve reproductive performance by modulating motility-related hormones, short-chain fatty acids, and feces microflora in pregnant sows - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Guided Protocol for Fecal Microbial Characterization by 16S rRNA-Amplicon Sequencing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Video: Guided Protocol for Fecal Microbial Characterization by 16S rRNA-Amplicon Sequencing [jove.com]
• 15. Inulin alters gut microbiota to alleviate post-stroke depressive-like behavior associated with the IGF-1-mediated MAPK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. 2.7. Analysis of Short-Chain Fatty Acids by Gas Chromatography [bio-protocol.org]
• 18. Inulin Inhibits the Inflammatory Response through Modulating Enteric Glial Cell Function in Type 2 Diabetic Mellitus Mice by Reshaping Intestinal Flora - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Formation of short chain fatty acids by the gut microbiota and their impact on human metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Fecal Sample Collection and 16S rRNA Gene Sequencing [bio-protocol.org]
• 21. GC-FID Protocol for SCFA Analysis - Creative Proteomics [metabolomics.creative-proteomics.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for Isomaltotetraose

Document Overview: This document provides essential safety and logistical information for the proper disposal of Isomaltotetraose, a non-hazardous carbohydrate used in research. The following procedural guidance is intended for researchers, scientists, and drug development professionals to ensure safe and compliant handling of this laboratory chemical.

Hazard Classification

Isomaltotetraose, like other sugars and sugar alcohols, is not classified as a hazardous substance under Regulation (EC) No. 1272/2008 (CLP).[1][2] To our knowledge, this product does not present any particular risk, provided it is handled in accordance with good occupational hygiene and safety practices.[2] It is considered a non-hazardous solid organic chemical suitable for disposal with regular trash, provided proper procedures are followed.[3]

Core Disposal Principle: Regulatory Compliance

The primary directive for the disposal of any laboratory chemical, including Isomaltotetraose, is to adhere to all applicable national and local regulations. It is the responsibility of the waste generator to properly characterize all waste materials and ensure disposal is conducted by a licensed professional waste disposal service or in accordance with institutional guidelines.[4]

Step-by-Step Disposal Protocol

Step 1: Material Identification and Segregation

• Confirm Purity: Ensure the waste consists solely of Isomaltotetraose. If it is mixed or contaminated with any hazardous substances, it must be treated as hazardous waste and disposed of accordingly.

• Segregate Waste: Do not mix Isomaltotetraose waste with other chemical waste streams. Keep it in its original or a clearly labeled container.

Step 2: Consult Institutional and Local Guidelines

• Review Internal Protocols: Before proceeding, consult your institution's Environmental Health and Safety (EHS) department for specific procedures regarding non-hazardous chemical waste.[5]

• Check Local Regulations: Verify local and state regulations for solid waste disposal from laboratories, as these can vary.

Step 3: Recommended Disposal Methods

There are three primary methods for the disposal of pure, uncontaminated Isomaltotetraose:

• Method A: Non-Hazardous Solid Waste Disposal

  • Packaging: Place the solid Isomaltotetraose in a secure, sealed container.

  • Labeling: Clearly label the container as "Non-Hazardous Waste: Isomaltotetraose".

  • Transfer: Laboratory personnel should directly transfer the securely packaged waste to the designated dumpster for non-hazardous solid waste or landfill.[3][5] Do not leave it in laboratory trash cans that are handled by custodial staff.[5]

• Method B: Disposal via Licensed Contractor

  • Contact Professional Service: The most common and recommended method is to dispose of the contents and container in accordance with a licensed collector's sorting instructions.[2][4]

  • Packaging: Package and label the waste as directed by your institution's waste management service.

• Method C: Incineration

  • Solvent Mixture: An alternative method involves dissolving or mixing the material with a combustible solvent.

  • Incineration: This mixture can then be burned in a chemical incinerator equipped with an afterburner and scrubber.[6] This should only be performed by authorized personnel at a designated facility.

Step 4: Empty Container Disposal

• Decontamination: Ensure the container is completely empty with no freestanding liquids remaining.[5]

• Deface Label: The original product label must be defaced or removed to indicate the container is empty and no longer contains the chemical.[5]

• Disposal: Dispose of the empty container as an unused product, typically with regular trash or recycling, in accordance with your facility's procedures.[4][5] Do not dispose of chemical containers with household garbage.[4]

Key Prohibitions

• Do Not Dispose Down the Drain: Do not empty Isomaltotetraose into drains or allow it to enter surface or ground water.[1][6] Although it is a water-soluble carbohydrate, this practice is discouraged for all laboratory chemicals.

• Avoid Environmental Release: Take measures to prevent the release of the substance into the environment.[2]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of Isomaltotetraose.

Caption: Decision workflow for Isomaltotetraose disposal.

References

• 1. carlroth.com [carlroth.com]
• 2. prod-docs.megazyme.com [prod-docs.megazyme.com]
• 3. chemistry.mtsu.edu [chemistry.mtsu.edu]
• 4. fishersci.com [fishersci.com]
• 5. sfasu.edu [sfasu.edu]
• 6. biosynth.com [biosynth.com]

Safeguarding Your Research: A Guide to Handling Isomaltotetraose

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Isomaltotetraose, a key compound in various research applications. While Isomaltotetraose is not classified as a hazardous substance, adhering to best practices for handling chemical powders is crucial to maintain a safe and efficient research environment.

The following recommendations are based on safety data for structurally similar compounds, such as Isomaltotriose, and general laboratory safety protocols for non-hazardous powders, in the absence of a specific Safety Data Sheet (SDS) for Isomaltotetraose.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling Isomaltotetraose, appropriate personal protective equipment is essential to minimize exposure and prevent contamination.

PPE Category	Item	Rationale
Eye Protection	Safety glasses with side shields or chemical splash goggles	Protects eyes from airborne powder and potential splashes.
Hand Protection	Nitrile or latex gloves	Prevents direct skin contact and contamination of the sample.
Body Protection	Standard laboratory coat	Protects clothing and skin from spills and dust.
Respiratory Protection	Generally not required under normal use with good ventilation. A dust mask (e.g., N95) may be used if significant dust is generated.	Minimizes inhalation of airborne particles, especially during weighing or transfer of large quantities.

Operational Plan: From Receipt to Storage

A clear, step-by-step operational plan ensures consistency and safety in the handling of Isomaltotetraose.

1. Receiving and Unpacking:

• Inspect the package for any signs of damage upon arrival.

• Wear appropriate PPE (lab coat, gloves, safety glasses) before opening the package.

• Verify the product label and integrity of the container.

2. Preparation and Weighing:

• Conduct all weighing and handling of the powder in a well-ventilated area, such as a chemical fume hood or on a bench with localized exhaust ventilation, to minimize dust generation.

• Use a clean, dedicated spatula and weighing paper/boat.

• Close the container tightly immediately after use to prevent contamination and absorption of moisture.

3. Dissolving the Compound:

• When preparing solutions, add the Isomaltotetraose powder slowly to the solvent to avoid splashing.

• If using water as the solvent, the resulting solution can be sterilized by filtration through a 0.22 µm filter if required for your application.

4. Storage:

• Store Isomaltotetraose in a tightly sealed container.

• Recommended storage temperatures are between 2°C and 8°C, or frozen (≤ -4 °C) for long-term stability.[1]

• Keep in a dry place to prevent degradation.

Below is a workflow diagram illustrating the safe handling of Isomaltotetraose.

Caption: Workflow for the safe handling of Isomaltotetraose.

Disposal Plan: Responsible Waste Management

Proper disposal of Isomaltotetraose and its containers is a critical component of laboratory safety and environmental responsibility.

• Unused Product: Dispose of unused Isomaltotetraose as non-hazardous solid waste in accordance with local, state, and federal regulations.

• Contaminated Materials: Any materials used to handle the powder (e.g., weighing paper, gloves, pipette tips) should be disposed of in the appropriate laboratory waste stream.

• Empty Containers: Rinse empty containers thoroughly with a suitable solvent before recycling or disposing of them as regular waste. Handle contaminated packaging in the same way as the substance itself.

By implementing these safety and logistical measures, you can ensure a secure and productive research environment when working with Isomaltotetraose.

References

• 1. chemimpex.com [chemimpex.com]